Monomethyl octanoate

• CAS: 3946-32-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Monomethyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl octanoate (B1194180), also known as methyl caprylate, is the methyl ester of octanoic acid. It is a fatty acid methyl ester (FAME) that is found naturally in some fruits and dairy products and is widely used in the flavor and fragrance industry for its fruity, orange-like aroma.[1] Beyond its sensory characteristics, methyl octanoate serves as a valuable intermediate in organic synthesis and is a subject of research in various fields, including biofuels and pharmaceuticals. This technical guide provides a comprehensive overview of the core physicochemical properties of monomethyl octanoate, complete with experimental protocols and visual workflows to support researchers and drug development professionals.

Physicochemical Properties

The key physicochemical properties of monomethyl octanoate are summarized in the tables below, providing a consolidated reference for laboratory and development work.

Table 1: General and Physical Properties of Methyl Octanoate

Property	Value	Reference
Molecular Formula	C₉H₁₈O₂	[1]
Molecular Weight	158.24 g/mol	[1]
Appearance	Colorless, oily liquid	[1]
Odor	Powerful, winey, fruity, and orange-like	[1]
Melting Point	-40 °C
Boiling Point	192.9 °C at 760 mmHg
Density	0.8775 g/cm³ at 20°C/4°C
Refractive Index	1.4170 at 26 °C/D

Table 2: Solubility and Partitioning Properties of Methyl Octanoate

Property	Value	Reference
Solubility in Water	Insoluble
Solubility in Organic Solvents	Very soluble in alcohol and ether
LogP (Octanol-Water Partition Coefficient)	3.33 (estimated)

Table 3: Other Relevant Physicochemical Data for Methyl Octanoate

Property	Value	Reference
Vapor Pressure	0.54 mmHg at 25 °C
Flash Point	72.78 °C (Closed Cup)
Henry's Law Constant	7.83 x 10⁻⁴ atm-m³/mol at 25 °C
Viscosity	Dynamic viscosity data available for mixtures with alcohols
Surface Tension	27.64 dyn/cm

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of physicochemical properties. Below are descriptions of standard experimental protocols for key properties of methyl octanoate.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and efficient method for determining the boiling point of a small liquid sample is the Thiele tube method.

Materials:

• Thiele tube

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Heat source (e.g., Bunsen burner or heating mantle)

• Mineral oil

• Sample of methyl octanoate

Procedure:

• A small amount of methyl octanoate is placed in the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer.

• The Thiele tube is filled with mineral oil to a level just above the side arm.

• The thermometer and test tube assembly is immersed in the mineral oil in the Thiele tube.

• The side arm of the Thiele tube is gently heated.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Heating is stopped, and the liquid is allowed to cool.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Measurement of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. The pycnometer method is a precise technique for measuring the density of liquids.

Materials:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Water bath with temperature control

• Sample of methyl octanoate

• Distilled water

Procedure:

• The empty pycnometer is cleaned, dried, and its mass is accurately determined using an analytical balance.

• The pycnometer is filled with distilled water and placed in a constant temperature water bath until it reaches thermal equilibrium. The mass of the pycnometer filled with water is then measured.

• The pycnometer is emptied, dried, and then filled with methyl octanoate.

• The pycnometer is again brought to the same constant temperature in the water bath, and its mass is determined.

• The density of methyl octanoate is calculated using the known density of water at that temperature and the measured masses.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a material. It is a characteristic property of a substance and can be used for identification and purity assessment.

Materials:

• Abbe refractometer

• Constant temperature water bath

• Dropper

• Sample of methyl octanoate

• Solvent for cleaning (e.g., ethanol (B145695) or acetone)

• Soft tissue paper

Procedure:

• The prism of the Abbe refractometer is cleaned with a suitable solvent and dried with a soft tissue.

• A few drops of methyl octanoate are placed on the surface of the prism.

• The prism is closed and the instrument's light source is switched on.

• Water from a constant temperature bath is circulated through the prisms to maintain a constant temperature.

• The eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.

• The control knob is turned to move the dividing line to the center of the crosshairs.

• The refractive index is read directly from the instrument's scale.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

GC-MS is a powerful analytical technique used to separate, identify, and quantify individual chemical compounds within a sample.

Protocol for Methyl Octanoate Analysis:

• Sample Preparation: A dilute solution of methyl octanoate is prepared in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent) is typically used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet Temperature: Typically set around 250°C.

  • Oven Temperature Program: An initial temperature of around 60°C is held for a few minutes, followed by a temperature ramp (e.g., 10°C/min) to a final temperature of around 200-250°C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: A scan range of m/z 40-300 is generally sufficient to capture the molecular ion and characteristic fragments of methyl octanoate.

• Data Analysis: The resulting chromatogram will show a peak corresponding to methyl octanoate. The mass spectrum of this peak can be compared to a library spectrum for confirmation. The peak area can be used for quantitative analysis.

Visualizations

Synthesis of Methyl Octanoate via Fischer Esterification

The most common method for synthesizing methyl octanoate is the Fischer esterification of octanoic acid with methanol, using an acid catalyst.

Caption: Workflow of Methyl Octanoate synthesis via Fischer Esterification.

Experimental Workflow for GC-MS Analysis of Methyl Octanoate

The following diagram illustrates the typical workflow for analyzing a sample for the presence and quantity of methyl octanoate using Gas Chromatography-Mass Spectrometry.

Caption: Typical experimental workflow for the GC-MS analysis of Methyl Octanoate.

References

• 1. Page loading... [guidechem.com]

An In-depth Technical Guide to the Synthesis and Characterization of Monomethyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of monomethyl octanoate (B1194180), a fatty acid methyl ester with applications in various scientific fields. The document details the experimental protocols for its preparation via Fischer esterification and its subsequent analysis using modern spectroscopic and chromatographic techniques. All quantitative data is presented in clear, tabular formats for ease of comparison and interpretation.

Synthesis of Monomethyl Octanoate via Fischer Esterification

Monomethyl octanoate is efficiently synthesized by the Fischer esterification of octanoic acid with methanol (B129727), catalyzed by a strong acid such as sulfuric acid. The reaction is a reversible process, and to drive the equilibrium towards the formation of the ester, an excess of the alcohol reactant is typically used.

Experimental Protocol

This protocol details the laboratory-scale synthesis of monomethyl octanoate.

Materials:

• Octanoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, combine octanoic acid and an excess of methanol (typically a 3 to 5-fold molar excess).

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the carboxylic acid) to the mixture.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Continue the reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Add diethyl ether to dilute the mixture and wash it sequentially with:

  • Water

  • Saturated sodium bicarbonate solution to neutralize the acidic catalyst (caution: CO₂ evolution).

  • Saturated brine solution to remove any remaining water-soluble impurities.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The crude monomethyl octanoate can be purified by fractional distillation under reduced pressure to obtain the final product.

Synthesis Workflow

Diagram of the monomethyl octanoate synthesis workflow.

Characterization of Monomethyl Octanoate

The successful synthesis and purity of monomethyl octanoate are confirmed through various analytical techniques. This section outlines the standard characterization methods.

Physical Properties

A summary of the key physical properties of monomethyl octanoate is provided below.

Property	Value
Molecular Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
Appearance	Colorless liquid
Boiling Point	193-194 °C
Density	0.877 g/mL at 20 °C
Refractive Index (n²⁰/D)	1.418

Spectroscopic and Chromatographic Analysis

NMR spectroscopy is a powerful tool for the structural elucidation of monomethyl octanoate.

Experimental Protocol:

• Sample Preparation: Prepare a solution of the sample by dissolving approximately 10-20 mg of monomethyl octanoate in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are typically required.[1]

Quantitative Data:

Table 1: ¹H NMR Chemical Shifts for Monomethyl Octanoate in CDCl₃

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
-O-CH₃	~3.67	Singlet	3H
-C(=O)-CH₂ -	~2.30	Triplet	2H
-C(=O)-CH₂-CH₂ -	~1.62	Quintet	2H
-(CH₂ )₄-	~1.29	Multiplet	8H
-CH₃	~0.88	Triplet	3H

Table 2: ¹³C NMR Chemical Shifts for Monomethyl Octanoate in CDCl₃

Carbon Atom	Chemical Shift (δ, ppm)
C =O	~174.4
-O-C H₃	~51.4
-C(=O)-C H₂-	~34.1
-C H₂-CH₃	~31.7
-C(=O)-CH₂-C H₂-	~29.1
-(C H₂)₂-	~24.9, ~22.6
-C H₃	~14.1

FTIR spectroscopy is used to identify the functional groups present in monomethyl octanoate.

Experimental Protocol:

• Sample Preparation (Neat): Place a drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Sample Preparation (ATR): Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, place a drop of the sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Quantitative Data:

Table 3: Characteristic IR Absorption Bands for Monomethyl Octanoate

Functional Group	Wavenumber (cm⁻¹)	Description
C-H stretch (sp³)	2950-2850	Strong, sharp
C=O stretch (ester)	~1740	Strong, sharp
C-O stretch (ester)	1250-1150	Strong

GC-MS is employed to determine the purity of monomethyl octanoate and to confirm its molecular weight and fragmentation pattern.

Experimental Protocol:

• Sample Preparation: Dilute a small amount of the sample in a suitable solvent, such as hexane (B92381) or ethyl acetate.

• GC-MS Analysis: Inject the sample into a GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms). A typical temperature program would be an initial temperature of 50-70°C, held for a few minutes, followed by a ramp up to 250-300°C. The mass spectrometer is typically operated in electron ionization (EI) mode.[2]

Quantitative Data:

Table 4: Key Mass Spectral Fragments for Monomethyl Octanoate

m/z	Ion Fragment	Interpretation
158	[C₉H₁₈O₂]⁺˙	Molecular ion (M⁺˙)
127	[M - OCH₃]⁺	Loss of the methoxy (B1213986) group
101	[CH₃OOC(CH₂)₂]⁺	McLafferty rearrangement
87	[CH₃OOC(CH₂)₁]⁺	Cleavage at the β-carbon
74	[CH₃OOC-H]⁺˙	McLafferty rearrangement
59	[COOCH₃]⁺	Methoxycarbonyl cation

Characterization Workflow

Logical flow for the characterization of monomethyl octanoate.

References

• 1. bch.ro [bch.ro]
• 2. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]

An In-depth Technical Guide to Methyl Octanoate (CAS 111-11-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl octanoate (B1194180) (CAS 111-11-5), the methyl ester of octanoic acid, is a versatile fatty acid methyl ester (FAME) with significant applications across various scientific and industrial domains. This document provides a comprehensive technical overview of methyl octanoate, encompassing its physicochemical properties, synthesis, analytical methodologies, and its role in biological systems, particularly in lipid metabolism. Detailed experimental protocols and visual diagrams are presented to facilitate its practical application in research and development.

Physicochemical Properties

Methyl octanoate is a colorless liquid with a characteristic fruity odor.[1] Its key physicochemical properties are summarized in the table below, compiled from various sources. Knowledge of these properties is crucial for its handling, application, and analysis.

Property	Value	References
Molecular Formula	C₉H₁₈O₂	[1]
Molecular Weight	158.24 g/mol	[2]
CAS Number	111-11-5
Appearance	Colorless liquid
Odor	Fruity, powerful, winy, orange-like
Density	0.877 g/mL at 25 °C
Boiling Point	193-195 °C
Melting Point	-40 °C
Flash Point	82 °C (closed cup)
Water Solubility	Insoluble (101.9 mg/L)
Solubility in Organic Solvents	Soluble in alcohols, chloroform, and acetone
Refractive Index	n20/D 1.417
Vapor Pressure	0.351 mm Hg at 20 °C
logP	3.37

Synthesis of Methyl Octanoate

Methyl octanoate is primarily synthesized through two main chemical reactions: Fischer esterification of octanoic acid with methanol (B129727) and transesterification of triglycerides.

Fischer Esterification

Fischer esterification is a classic method involving the reaction of a carboxylic acid (octanoic acid) with an alcohol (methanol) in the presence of an acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH). The reaction is an equilibrium process, and to achieve high yields, it is often necessary to use an excess of the alcohol or remove the water formed during the reaction.

Figure 1: Reaction mechanism of Fischer-Speier esterification.

Experimental Protocol: Fischer Esterification of Octanoic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine octanoic acid (1 molar equivalent) and an excess of methanol (e.g., 5-10 molar equivalents).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.5 mL) to the stirred mixture.

• Reflux: Heat the reaction mixture to reflux (approximately 65 °C for methanol) and maintain for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate (B1210297) (2-3 times).

• Washing: Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid catalyst) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield crude methyl octanoate.

• Purification: The crude product can be further purified by distillation if necessary.

Transesterification

Transesterification is a common industrial method for producing fatty acid methyl esters (biodiesel) from triglycerides found in vegetable oils and animal fats. In this process, the triglyceride reacts with an alcohol (methanol) in the presence of a catalyst (typically a strong base like sodium hydroxide (B78521) or potassium hydroxide) to produce a mixture of fatty acid methyl esters and glycerol.

Figure 2: General scheme of the transesterification of triglycerides.

Experimental Protocol: Base-Catalyzed Transesterification

• Catalyst Preparation: Prepare a solution of sodium methoxide (B1231860) by carefully dissolving sodium hydroxide (e.g., 0.5-1% w/w of the oil) in methanol.

• Reaction: Heat the triglyceride-containing oil (e.g., coconut oil, which is rich in octanoic acid) to a specified temperature (e.g., 60-65 °C) in a reaction vessel with stirring.

• Addition of Catalyst: Add the sodium methoxide solution to the heated oil.

• Reaction Time: Maintain the reaction at the specified temperature with vigorous stirring for a set period (e.g., 1-2 hours).

• Separation: After the reaction is complete, allow the mixture to settle. Two layers will form: an upper layer of methyl esters and a lower layer of glycerol.

• Purification: Separate the methyl ester layer and wash it with warm water to remove any residual catalyst, methanol, and glycerol. The final product can be dried over anhydrous sodium sulfate.

Analytical Methods

Gas chromatography (GC) is the most common and effective technique for the analysis and quantification of methyl octanoate. It is often coupled with a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for identification.

Figure 3: Experimental workflow for the analysis of methyl octanoate by GC.

Experimental Protocol: Quantification of Methyl Octanoate by GC-FID

• Standard Preparation: Prepare a series of standard solutions of methyl octanoate of known concentrations in a suitable solvent (e.g., hexane).

• Sample Preparation: Dissolve a known amount of the sample containing methyl octanoate in the same solvent. If the sample is a complex matrix, an extraction and derivatization step to convert fatty acids to their methyl esters might be necessary.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector (FID) Temperature: 280 °C

  • Oven Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Column: A capillary column with a suitable stationary phase (e.g., a wax or a mid-polar phase).

• Analysis: Inject a small volume (e.g., 1 µL) of the standard solutions and the sample solution into the GC.

• Quantification: Generate a calibration curve by plotting the peak area of the methyl octanoate standards against their concentrations. Determine the concentration of methyl octanoate in the sample by comparing its peak area to the calibration curve.

Biological Significance and Applications

In biological systems, methyl octanoate is readily hydrolyzed by esterases to yield octanoic acid and methanol. Therefore, its biological effects are largely attributable to octanoate, a medium-chain fatty acid (MCFA).

Role in Lipid Metabolism

Octanoate plays a significant role in cellular lipid metabolism. Unlike long-chain fatty acids, MCFAs can be absorbed directly into the portal circulation and are readily oxidized in the mitochondria.

• Fatty Acid Synthesis: High concentrations of octanoate can inhibit the de novo synthesis of fatty acids.

• β-Oxidation: Octanoate can upregulate the expression of genes involved in fatty acid β-oxidation, such as carnitine palmitoyltransferase 1 (CPT1) and acyl-CoA oxidase (ACO), promoting the breakdown of fats.

• VLDL Secretion: It can also influence the assembly and secretion of very-low-density lipoproteins (VLDL) from the liver.

• Signaling Pathways: Octanoate has been shown to influence signaling pathways such as the Akt-mTOR pathway, which is involved in cell growth and metabolism.

Figure 4: Influence of methyl octanoate (via octanoate) on lipid metabolism.

Applications in Drug Development

The physicochemical properties of methyl octanoate make it a useful component in pharmaceutical formulations.

• Solvent and Emollient: Its solvent properties can be utilized in the formulation of topical and parenteral drug products.

• Drug Delivery: As a lipid, it has been explored in the context of lipid-based drug delivery systems, such as nanoparticles and emulsions, to enhance the solubility and bioavailability of poorly water-soluble drugs.

• Metabolic Research: It serves as a substrate in biochemical assays to study enzyme kinetics and metabolic pathways related to fatty acid metabolism.

Experimental Protocol: In Vitro Enzyme Assay using Methyl Octanoate as a Substrate

This protocol describes a general method for measuring the activity of an esterase using methyl octanoate as a substrate. The reaction can be monitored by measuring the decrease in substrate concentration or the appearance of a product (e.g., octanoic acid) over time using GC or HPLC.

• Reagent Preparation:

  • Prepare a stock solution of methyl octanoate in a suitable organic solvent (e.g., DMSO).

  • Prepare a reaction buffer at the optimal pH for the enzyme of interest.

  • Prepare a solution of the purified enzyme in the reaction buffer.

• Reaction Mixture: In a reaction vessel (e.g., a microcentrifuge tube), combine the reaction buffer and the methyl octanoate substrate to the desired final concentration.

• Enzyme Addition: Equilibrate the reaction mixture to the desired temperature (e.g., 37 °C).

• Initiation of Reaction: Add a known amount of the enzyme solution to the reaction mixture to initiate the reaction.

• Time Points: At specific time intervals, stop the reaction in aliquots of the mixture by adding a quenching solution (e.g., a strong acid or a solvent that denatures the enzyme).

• Analysis: Analyze the quenched samples by GC or HPLC to determine the concentration of the remaining methyl octanoate or the formed octanoic acid.

• Calculation of Activity: Calculate the rate of the enzymatic reaction from the change in concentration of the substrate or product over time.

Toxicology and Safety

Methyl octanoate is generally considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken.

• Genotoxicity: Studies on read-across analogs suggest that methyl octanoate is not expected to be genotoxic.

• Skin Sensitization: It has a No Expected Sensitization Induction Level (NESIL) of 4700 μg/cm².

• Handling: It is a combustible liquid and should be kept away from heat and open flames. Standard laboratory personal protective equipment (gloves, safety glasses) should be worn when handling.

Conclusion

Methyl octanoate is a well-characterized fatty acid methyl ester with a broad range of applications in research and industry. Its defined physicochemical properties, established synthesis routes, and clear analytical methodologies make it a valuable tool for scientists. In the context of drug development, its role as a solvent, its potential in drug delivery systems, and its involvement in lipid metabolism highlight its importance. This guide provides the foundational technical information required for the effective and safe utilization of methyl octanoate in a professional research setting.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Applications of Methyl Octanoate

Introduction

Methyl octanoate (B1194180) (CAS 111-11-5), also known as methyl caprylate, is the fatty acid methyl ester (FAME) formed from the condensation of octanoic acid and methanol (B129727).[1][2] It is a colorless liquid at room temperature, recognized by its potent, fruity, and wine-like aroma, often with notes of orange.[3][4][5] While found in trace amounts in natural products like fruits and fermented goods, it is primarily manufactured synthetically for its diverse industrial applications. This guide provides a comprehensive overview of the primary uses of methyl octanoate, its physicochemical properties, relevant experimental protocols, and its role in various chemical processes, tailored for researchers and professionals in drug development and chemical sciences.

Physicochemical Properties

The utility of methyl octanoate in various applications is dictated by its distinct physical and chemical properties. It is characterized by its insolubility in water and high solubility in organic solvents such as alcohols and ethers. A summary of its key quantitative data is presented below.

Property	Value	Source(s)
Molecular Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
Appearance	Clear, colorless liquid
Odor	Fruity, winey, orange-like
Melting Point	-40 °C
Boiling Point	193 - 195 °C
Density	0.877 g/mL at 20-25 °C
Flash Point	68 - 82 °C (closed cup)
Solubility	Insoluble in water; Soluble in alcohols, ethers
Refractive Index	n20/D 1.417 - 1.418
Vapor Pressure	1.33 hPa at 34.2 °C

Core Applications and Uses

Methyl octanoate is a versatile compound with significant roles in several key industries, primarily driven by its aromatic properties and its utility as a chemical building block.

Flavor and Fragrance Industry

The most prominent application of methyl octanoate is as a flavor and fragrance agent. Its characteristic fruity and sweet aroma makes it a valuable component in the formulation of perfumes, cosmetics, soaps, and other personal care products. In the food industry, it is a synthetic flavoring substance permitted for direct addition to food, used to impart or enhance fruity profiles in beverages, candies, baked goods, and dairy products.

Chemical Intermediate and Synthesis

Methyl octanoate serves as a crucial intermediate in organic synthesis. It is a precursor for manufacturing a range of caprylic acid-derived detergents, emulsifiers, wetting agents, stabilizers, resins, lubricants, and plasticizers. Its ester functionality allows it to undergo various chemical transformations to produce more complex molecules.

Caption: Role of Methyl Octanoate as a Chemical Intermediate.

Research and Development

In a laboratory setting, methyl octanoate is utilized in several research contexts:

• Biodiesel Research : As a single-component FAME, it is used in surrogate fuel models to study the kinetics of oxidation and combustion properties of biodiesel.

• Biochemical Assays : It can serve as a substrate for studying enzyme activity, particularly in pathways involving fatty acid metabolism.

• Analytical Standard : High-purity methyl octanoate is used as an analytical standard for the calibration of chromatographic systems (GC, LC) to identify and quantify its presence in complex mixtures like food volatiles, essential oils, and biodiesel.

Cosmetic and Pharmaceutical Formulations

Beyond its use as a fragrance, methyl octanoate functions as an emollient in cosmetic formulations, contributing to the smooth texture and application feel of lotions and creams. In the pharmaceutical industry, its properties as a solvent and its stability can be leveraged in certain drug formulation processes to enhance the delivery of active ingredients.

Experimental Protocols

Synthesis via Fischer Esterification

The industrial production of methyl octanoate is commonly achieved through the acid-catalyzed Fischer esterification of octanoic acid with methanol.

Objective: To synthesize methyl octanoate from octanoic acid and methanol.

Materials:

• Octanoic Acid (Caprylic Acid)

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄) or other strong acid catalyst

• Sodium Bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus

Methodology:

• Reaction Setup: In a round-bottom flask, combine octanoic acid and an excess of methanol (typically 3-5 molar equivalents).

• Catalysis: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (approx. 1-2% of the mass of octanoic acid).

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 2-4 hours to drive the equilibrium towards the product.

• Workup - Neutralization: After cooling to room temperature, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter to remove the drying agent. The crude methyl octanoate can be purified by fractional distillation under reduced pressure to remove excess methanol and any remaining impurities.

Caption: Fischer Esterification Synthesis of Methyl Octanoate.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the identification and quantification of volatile compounds like methyl octanoate in a sample matrix (e.g., essential oil, biodiesel).

Objective: To detect and quantify methyl octanoate in a liquid sample.

Materials & Equipment:

• Gas Chromatograph with Mass Spectrometer detector (GC-MS)

• Appropriate GC column (e.g., DB-5ms, HP-INNOWax)

• Sample containing or suspected to contain methyl octanoate

• Solvent for dilution (e.g., hexane, dichloromethane)

• Methyl Octanoate analytical standard

• Microsyringe for injection

Methodology:

• Sample Preparation: Dilute the sample in an appropriate solvent to a concentration within the linear range of the instrument. If necessary, perform extraction (e.g., solid-phase microextraction) to isolate volatiles.

• Standard Preparation: Prepare a series of calibration standards of known concentrations using the methyl octanoate analytical standard.

• GC-MS Instrument Setup:

  • Set the injector temperature (e.g., 250 °C).

  • Program the oven temperature ramp (e.g., start at 50 °C, hold for 2 min, ramp at 10 °C/min to 280 °C).

  • Set the carrier gas (Helium) flow rate.

  • Set MS parameters: scan range (e.g., m/z 40-400), ionization mode (Electron Ionization at 70 eV).

• Analysis: Inject a fixed volume (e.g., 1 µL) of the prepared sample and standards into the GC.

• Data Processing:

  • Identify the methyl octanoate peak in the chromatogram based on its retention time, which should match that of the analytical standard.

  • Confirm identity by comparing the acquired mass spectrum with a reference library (e.g., NIST). Key fragments for methyl octanoate include m/z 74 (McLafferty rearrangement), 87, and 158 (molecular ion).

  • Quantify the amount by creating a calibration curve from the peak areas of the standards.

Caption: General Workflow for GC-MS Analysis.

Safety and Toxicology

Methyl octanoate is considered to have low acute toxicity. However, it can be a mild irritant to the skin, eyes, and respiratory system upon prolonged or repeated exposure. Ingestion of large amounts may cause gastrointestinal discomfort. Standard laboratory safety precautions, including the use of gloves and eye protection, are recommended during handling. It is a combustible liquid and should be stored away from sources of ignition. Toxicological assessments have found it does not present a concern for genotoxicity.

References

• 1. Caprylic acid methyl ester | 111-11-5 [chemicalbook.com]
• 2. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Solubility of Monomethyl Octanoate (B1194180) in Organic Solvents

Introduction

Monomethyl octanoate, also known as methyl octanoate or methyl caprylate, is the fatty acid methyl ester formed from the condensation of octanoic acid and methanol.[1][2] With the chemical formula C9H18O2, it exists as a colorless to pale yellow liquid at room temperature, possessing a characteristic fruity, orange-like odor.[1][2][3] Its properties make it a valuable compound in various industries, including flavor and fragrance, cosmetics, and food production.

In the pharmaceutical and drug development sectors, understanding the solubility of excipients like monomethyl octanoate is critical. It is used to improve the solubility and stability of certain active pharmaceutical ingredients (APIs), thereby enhancing their effectiveness. This guide provides a comprehensive overview of the solubility of monomethyl octanoate in various organic solvents, details experimental protocols for solubility determination, and illustrates relevant chemical and procedural workflows.

Solubility Profile of Monomethyl Octanoate

The solubility of monomethyl octanoate is dictated by its molecular structure: a medium-length hydrophobic carbon chain (from octanoic acid) and a polar ester group. This amphiphilic nature results in good solubility in many organic solvents while having limited solubility in water.

Quantitative Solubility Data

Quantitative data on the solubility of monomethyl octanoate is available for a few common organic solvents. The following table summarizes these findings.

Solvent	Chemical Class	Solubility (mg/mL)	Temperature (°C)	Molar Solubility (mM)
Ethanol	Polar Protic	25	Not Specified	~158
Dimethylformamide (DMF)	Polar Aprotic	25	Not Specified	~158
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	10	Not Specified	~63.2
Water	Polar Protic	0.0644	20	~0.407

Qualitative Solubility Data

Solvent	Chemical Class	Reported Solubility
Diethyl Ether	Ether	Very Soluble / Miscible
Chloroform	Halogenated	Miscible
Acetone	Ketone	Soluble
Alcohols (general)	Polar Protic	Very Soluble
Hexane	Non-polar Aliphatic	Likely Soluble (based on "like dissolves like")
Toluene	Non-polar Aromatic	Likely Soluble (based on "like dissolves like")

Experimental Protocol: Solubility Determination by the Shake-Flask Method

The equilibrium shake-flask method is a standard and reliable technique for determining the solubility of a compound in a given solvent.

Objective: To determine the concentration of a saturated solution of monomethyl octanoate in a specific organic solvent at a controlled temperature.

Materials:

• Monomethyl octanoate (purity >99%)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Vials with screw caps

• Volumetric flasks

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Calibrated analytical instrument (e.g., Gas Chromatography with Flame Ionization Detector, GC-FID, or High-Performance Liquid Chromatography, HPLC)

Procedure:

• Preparation: Add an excess amount of monomethyl octanoate to a vial. The presence of undissolved solid after equilibration is essential to ensure saturation.

• Solvent Addition: Add a known volume of the selected organic solvent to the vial.

• Equilibration: Tightly seal the vial and place it in the thermostatically controlled shaker set to a specific temperature (e.g., 25°C). Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After the equilibration period, stop the agitation and allow the vial to rest in the temperature-controlled environment for several hours to let the undissolved solute settle.

• Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a syringe filter to remove any undissolved microcrystals, which could otherwise lead to an overestimation of solubility.

• Dilution: Accurately dilute the filtered saturated solution with the same organic solvent in a volumetric flask to a concentration that falls within the linear range of the analytical instrument.

• Quantitative Analysis: Analyze the diluted solution using a pre-calibrated GC or HPLC method to determine the precise concentration of monomethyl octanoate.

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. The result should be expressed in standard units such as g/100 mL or mol/L.

Visualization of Key Workflows

Synthesis of Monomethyl Octanoate

Monomethyl octanoate is commonly synthesized via the Fischer-Speier esterification, an acid-catalyzed reaction between octanoic acid and methanol. The workflow for this synthesis is a logical sequence of reaction and purification steps.

Caption: Fischer-Speier esterification workflow for monomethyl octanoate synthesis.

Experimental Determination of Solubility

The process of experimentally determining the solubility of a compound follows a structured logical path to ensure accurate and reproducible results.

Caption: Logical workflow for the experimental determination of solubility.

References

• 1. Page loading... [guidechem.com]
• 2. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

monomethyl octanoate molecular weight and formula

An in-depth analysis of "monomethyl octanoate" reveals a potential ambiguity in nomenclature, leading to two distinct chemical entities: Methyl Octanoate (B1194180) and Monomethyl Suberate. This technical guide aims to elucidate the properties of both compounds to ensure clarity for researchers, scientists, and drug development professionals.

Nomenclature Clarification

The term "monomethyl octanoate" can be interpreted in two ways:

• Methyl Octanoate : This is the methyl ester of octanoic acid and is the more common interpretation. It is a fatty acid methyl ester.

• Monomethyl Octanedioate (Monomethyl Suberate) : This refers to the monomethyl ester of octanedioic acid (suberic acid), a dicarboxylic acid.

Given the potential for confusion, it is crucial to verify the intended compound, for instance by its CAS number.

Physicochemical Properties

The fundamental physicochemical properties of Methyl Octanoate and Monomethyl Suberate are summarized below for direct comparison.

Property	Methyl Octanoate	Monomethyl Octanedioate (Monomethyl Suberate)
Molecular Formula	C₉H₁₈O₂[1][2][3][4][5]	C₉H₁₆O₄
Molecular Weight	158.24 g/mol	188.22 g/mol
Synonyms	Methyl caprylate, Caprylic acid methyl ester, Methyl n-octanoate	Suberic acid monomethyl ester
CAS Number	111-11-5	3946-32-5

Chemical Structure and Data

The structural differences underpin the distinct chemical and physical properties of these molecules.

References

• 1. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Caprylic acid methyl ester | 111-11-5 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. larodan.com [larodan.com]
• 5. chemsynthesis.com [chemsynthesis.com]

An In-depth Technical Guide to the Safety and Handling of Monomethyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for monomethyl octanoate (B1194180) (also known as methyl octanoate or methyl caprylate), a fatty acid methyl ester used in various applications, including as a flavoring agent, fragrance ingredient, and an intermediate in organic synthesis.[1][2][3] Adherence to proper safety protocols is crucial when working with this chemical to minimize risks and ensure a safe laboratory and manufacturing environment.

Chemical and Physical Properties

Monomethyl octanoate is a colorless to pale yellow, oily liquid with a characteristic fruity, wine-like odor resembling oranges.[1][2] It is insoluble or has limited solubility in water but is soluble in alcohol and other common organic solvents.

Property	Value	Source(s)
CAS Number	111-11-5
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol
Appearance	Colorless to pale yellow, oily liquid
Odor	Strong, fruity, winey, orange-like
Boiling Point	192 - 195 °C (378 - 383 °F)
Flash Point	73 °C / 163.4 °F
Density	0.877 - 0.878 g/cm³ at 20-25 °C
Vapor Density	5.46
Water Solubility	Insoluble / 0.0644 mg/mL at 20 °C
Autoignition Temperature	No data available

Hazard Identification and GHS Classification

Monomethyl octanoate is classified as a combustible liquid and causes skin irritation. It is essential to be aware of its potential hazards to handle it safely.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Flammable Liquids	No pictogram required for Category 4	Warning	H227: Combustible liquid
Skin Corrosion/Irritation	Warning	H315: Causes skin irritation

Source:

Precautionary Statements:

• P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.

• P264: Wash hands thoroughly after handling.

• P280: Wear protective gloves, eye protection, and face protection.

• P302+P352: IF ON SKIN: Wash with plenty of water.

• P332+P313: If skin irritation occurs: Get medical advice/attention.

• P362: Take off contaminated clothing and wash it before reuse.

• P370+P378: In case of fire: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide to extinguish.

• P403+P235: Store in a well-ventilated place. Keep cool.

• P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Profile

The toxicological properties of monomethyl octanoate have not been exhaustively investigated. However, available data and read-across studies provide insight into its potential health effects.

Endpoint	Result	Notes	Source(s)
Acute Oral Toxicity	LD50 (rat): >2,000 mg/kg	Based on available data, the classification criteria for acute oral toxicity are not met.
Acute Dermal Toxicity	No data available
Skin Irritation	Causes skin irritation	Prolonged or repeated exposure may cause dermatitis.
Eye Irritation	May cause irritation	In case of contact, flush eyes with running water for at least 20 minutes.
Skin Sensitization	No Expected Sensitization Induction Level (NESIL) of 4700 μg/cm²	Data suggests a low potential for skin sensitization.
Genotoxicity	Negative in BlueScreen assay	Not expected to be genotoxic.
Reproductive Toxicity	No significant concerns at current use levels	Based on read-across data from ethyl hexanoate (B1226103).
Phototoxicity	Not expected	UV/Vis absorption spectra show no significant absorption in the relevant range.

Experimental Protocols

Detailed experimental protocols for toxicological assessment are guided by internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Protocol: Acute Oral Toxicity (OECD 422 Guideline Adaptation) A Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test can be used. A read-across study on ethyl hexanoate (CAS # 123-66-0) was conducted using this guideline.

• Test System: Sprague Dawley rats.

• Administration: The substance is administered orally by gavage.

• Dosage: Multiple dose levels are used to determine a No-Observed-Adverse-Effect Level (NOAEL).

• Observation: Animals are observed for signs of toxicity, effects on body weight, food consumption, and reproductive parameters (e.g., mating, fertility, gestation).

• Endpoint: The study aims to identify the highest dose at which no adverse effects are observed.

Protocol: Skin Sensitization (Local Lymph Node Assay - LLNA; OECD 429)

• Test System: Typically mice.

• Application: The test substance is applied to the dorsal surface of the ear.

• Mechanism: The assay measures the proliferation of lymphocytes in the auricular lymph node draining the site of application.

• Endpoint: A stimulation index (SI) is calculated. A substance is classified as a sensitizer (B1316253) if the SI is ≥ 3. The No Expected Sensitization Induction Level (NESIL) is derived from these studies.

Safe Handling and Storage

Engineering Controls:

• Ensure good ventilation of the workstation to prevent the formation and accumulation of vapor.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or goggles (compliant with EN 166).

• Hand Protection: Wear chemical-resistant protective gloves.

• Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin exposure.

• Respiratory Protection: Generally not required under normal use conditions with adequate ventilation. If vapors or aerosols are generated, use a respirator.

Hygiene Measures:

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

• Change contaminated clothing and wash before reuse.

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep containers tightly closed when not in use.

• Store away from heat, sparks, open flames, and other ignition sources. Proper grounding procedures should be followed to avoid static electricity.

• Incompatible Materials: Strong acids, strong bases, and oxidizing agents.

Diagram 1: PPE Selection Guide for Monomethyl Octanoate

Emergency Procedures

First Aid Measures:

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek medical attention if you feel unwell.

• Skin Contact: Take off contaminated clothing immediately. Wash the skin with plenty of soap and water. If skin irritation occurs, get medical advice.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO2).

• Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may scatter and spread the fire.

• Specific Hazards: The substance is a combustible liquid and may form flammable/explosive vapor-air mixtures. Vapors are heavier than air and may spread along floors. Containers may explode when heated.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.

Accidental Release Measures (Spills):

• Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or flames) from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Wear appropriate PPE as described in Section 5.

• Containment: Stop the leak if it can be done without risk. Prevent entry into waterways, sewers, or confined areas.

• Cleanup: Absorb the spill with inert material (e.g., dry earth, sand, clay, or diatomaceous earth) and transfer it to a suitable container for disposal. Use non-sparking tools for collection.

• Disposal: Dispose of the waste material at an authorized site in accordance with local regulations.

Diagram 2: Emergency Response Workflow for Spills

Logical Workflow for Safety Assessment

A systematic approach is necessary to evaluate the safety of a chemical like monomethyl octanoate for a new application. This involves gathering existing data, performing targeted tests where data gaps exist, and conducting a final risk assessment.

Diagram 3: General Safety Assessment Workflow

References

• 1. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbull.com [chemicalbull.com]
• 3. Page loading... [wap.guidechem.com]

Monomethyl Octanoate as a Fatty Acid Methyl Ester (FAME): A Technical Guide for Researchers and Drug Development Professionals

Introduction

Monomethyl octanoate (B1194180), also known as methyl octanoate or methyl caprylate, is a fatty acid methyl ester (FAME) with the chemical formula C9H18O2.[1][2] It is the methyl ester of octanoic acid (caprylic acid). This colorless liquid possesses a faint, fruity odor and is characterized by its low volatility and limited solubility in water, while being miscible with many organic solvents like ethanol (B145695) and ether.[3] As a naturally occurring compound found in some plant oils and fermented products, and also synthetically produced, monomethyl octanoate has garnered interest across various scientific and industrial sectors, including the pharmaceutical industry.[4]

This technical guide provides an in-depth overview of monomethyl octanoate, focusing on its physicochemical properties, synthesis and purification protocols, analytical methodologies, and its emerging role in drug development. The content is tailored for researchers, scientists, and professionals involved in drug discovery and formulation.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of monomethyl octanoate is fundamental for its application in research and drug development. These properties are summarized in Table 1.

Table 1: Physicochemical Properties of Monomethyl Octanoate

Property	Value	References
IUPAC Name	methyl octanoate
Synonyms	Methyl caprylate, Caprylic acid methyl ester, Methyl n-octanoate
CAS Number	111-11-5
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Faint, characteristic ester-like, fruity
Density	0.877 g/mL at 25 °C
Boiling Point	194-195 °C
Melting Point	-40 °C
Flash Point	82 °C (closed cup)
Solubility in Water	Insoluble
Solubility in Organic Solvents	Soluble in ethanol and ether
Refractive Index	n20/D 1.417

Synthesis and Purification

Monomethyl octanoate is commonly synthesized via the Fischer-Speier esterification of octanoic acid with methanol (B129727), using an acid catalyst.

Experimental Protocol: Synthesis of Monomethyl Octanoate via Fischer Esterification

Materials:

• Octanoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄) or other strong acid catalyst

• Sodium bicarbonate (NaHCO₃) solution (5% aqueous)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask, reflux condenser, separatory funnel, beakers, Erlenmeyer flasks

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, combine octanoic acid and an excess of methanol (a molar ratio of 1:3 to 1:5 is recommended to drive the equilibrium towards the product).

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the carboxylic acid).

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Continue the reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of water and an organic solvent (e.g., diethyl ether) to extract the ester.

  • Carefully wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acidic catalyst. Be cautious of CO₂ evolution.

  • Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the organic solvent using a rotary evaporator to yield the crude monomethyl octanoate.

Diagram 1: Fischer Esterification Workflow

Caption: Workflow for the synthesis of monomethyl octanoate via Fischer esterification.

Experimental Protocol: Purification of Monomethyl Octanoate

For high-purity monomethyl octanoate, the crude product can be further purified by fractional distillation under reduced pressure or by column chromatography.

Method 1: Fractional Distillation

• Set up a fractional distillation apparatus with a vacuum source.

• Place the crude monomethyl octanoate in the distillation flask.

• Apply a vacuum and gently heat the flask.

• Collect the fraction that distills at the boiling point of monomethyl octanoate at the applied pressure (e.g., ~79 °C at 10 mmHg).

Method 2: Column Chromatography

• Prepare a silica (B1680970) gel column using a suitable solvent system (e.g., a gradient of hexane (B92381) and ethyl acetate).

• Load the crude product onto the column.

• Elute the column with the chosen solvent system.

• Collect fractions and analyze them by TLC or GC to identify the pure monomethyl octanoate fractions.

• Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is the most common and powerful technique for the identification and quantification of monomethyl octanoate and other FAMEs.

Experimental Protocol: GC-MS Analysis of Monomethyl Octanoate

Sample Preparation:

• Derivatization (if starting from free fatty acids): If analyzing octanoic acid, it must first be converted to its methyl ester. This can be achieved using a methylation kit or by the Fischer esterification method described above on a smaller scale.

• Extraction: For biological samples, a lipid extraction (e.g., using a chloroform:methanol mixture) is necessary before derivatization.

• Dilution: Dilute the FAME sample in a suitable solvent (e.g., hexane or dichloromethane) to an appropriate concentration for GC-MS analysis. An internal standard (e.g., methyl nonadecanoate) can be added for accurate quantification.

GC-MS Instrumentation and Conditions: The following table outlines typical GC-MS parameters for FAME analysis. Optimization may be required based on the specific instrument and column used.

Table 2: Typical GC-MS Parameters for Monomethyl Octanoate Analysis

Parameter	Typical Setting	References
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column (e.g., BPX70)
Carrier Gas	Helium at a constant flow rate of 1.0-1.2 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (splitless or split injection)
Oven Temperature Program	Initial temp: 50-60°C, hold for 1-2 min; Ramp: 10-20°C/min to 250-300°C; Hold for 5-10 min
MS Ionization Mode	Electron Ionization (EI) at 70 eV
MS Ion Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Acquisition Mode	Full Scan (m/z 40-400) for identification; Selected Ion Monitoring (SIM) for quantification

Diagram 2: GC-MS Analysis Workflow

Caption: General workflow for the analysis of monomethyl octanoate by GC-MS.

Role in Drug Development and Biological Activity

While monomethyl octanoate itself has limited direct therapeutic applications currently under investigation, its parent compound, octanoic acid, and other FAMEs have demonstrated biological activities and utility in drug development, suggesting potential avenues for the application of monomethyl octanoate.

Potential Biological Activity and Signaling Pathways

It is hypothesized that monomethyl octanoate, upon administration, would be rapidly hydrolyzed by esterases to yield methanol and octanoic acid. Therefore, its biological effects are likely to be mediated by octanoic acid.

Octanoic acid, a medium-chain fatty acid, has been shown to influence several cellular signaling pathways. For instance, it can potentiate glucose-stimulated insulin (B600854) secretion in pancreatic β-cells. This effect is thought to be mediated through the activation of the Akt-mTOR signaling pathway.

Diagram 3: Putative Signaling Pathway of Monomethyl Octanoate (via Octanoic Acid)

Caption: A hypothesized signaling pathway for monomethyl octanoate in pancreatic β-cells.

Application as a Prodrug Moiety

The ester linkage in FAMEs can be exploited in prodrug design to improve the pharmacokinetic properties of a parent drug. An octanoate ester can increase the lipophilicity of a drug, potentially enhancing its absorption, distribution, and cellular uptake. A notable example is laninamivir (B1674463) octanoate, an antiviral drug used for the treatment of influenza.

Laninamivir octanoate is a prodrug of laninamivir. The octanoate moiety increases the lipophilicity of the molecule, leading to prolonged retention in the lungs following inhalation. In the respiratory tract, esterases cleave the octanoate group, releasing the active drug, laninamivir, which then inhibits the viral neuraminidase enzyme.

Diagram 4: Prodrug Mechanism of Laninamivir Octanoate

Caption: Mechanism of action of the prodrug laninamivir octanoate.

Conclusion

Monomethyl octanoate is a well-characterized fatty acid methyl ester with established physicochemical properties and analytical methods. While its direct biological activities are not extensively studied, its role as a precursor to the bioactive molecule octanoic acid and its potential as a prodrug moiety, exemplified by laninamivir octanoate, highlight its significance in the field of drug development. The detailed experimental protocols provided in this guide offer a practical resource for researchers and scientists working with this versatile compound. Further investigation into the direct cellular effects and specific drug delivery applications of monomethyl octanoate is warranted to fully explore its potential in pharmaceutical sciences.

References

• 1. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. Page loading... [guidechem.com]
• 4. What is the mechanism of Laninamivir? [synapse.patsnap.com]

Spectroscopic Analysis of Methyl Octanoate: A Technical Guide

Introduction

Methyl octanoate (B1194180) (C₉H₁₈O₂), a fatty acid methyl ester (FAME), is a colorless liquid with a fruity odor, commonly used in the flavor and fragrance industry and as a standard in chemical analysis. A thorough understanding of its spectroscopic properties is essential for its identification, quantification, and quality control in various applications, including drug development and metabolic research. This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of methyl octanoate, complete with experimental protocols and data presented in a clear, comparative format.

Spectroscopic Data

The following sections present the key spectroscopic data for methyl octanoate in a structured tabular format for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of a compound. The ¹H and ¹³C NMR spectra of methyl octanoate provide detailed information about the hydrogen and carbon environments within the molecule.

Table 1: ¹H NMR Spectroscopic Data for Methyl Octanoate

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
3.67	s	-	-OCH₃
2.31	t	7.5	-CH₂-C=O
1.62	p	7.4	-CH₂-CH₂-C=O
1.29	m	-	-(CH₂)₄-
0.89	t	6.8	-CH₃

Solvent: CDCl₃. Instrument: Varian A-60 or similar.[1][2]

Table 2: ¹³C NMR Spectroscopic Data for Methyl Octanoate

Chemical Shift (δ) ppm	Assignment
174.4	C=O
51.4	-OCH₃
34.2	-CH₂-C=O
31.7	-(CH₂)₅-CH₃
29.1	-(CH₂)₄-CH₂-CH₃
29.0	-CH₂-CH₂-CH₂-C=O
25.0	-CH₂-CH₂-C=O
22.6	-CH₂-CH₃
14.1	-CH₃

Solvent: CDCl₃.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of methyl octanoate is characterized by strong absorptions corresponding to the ester functional group and the hydrocarbon chain.

Table 3: IR Spectroscopic Data for Methyl Octanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
2955	Strong	C-H stretch (asymmetric, CH₃)
2927	Strong	C-H stretch (asymmetric, CH₂)
2856	Strong	C-H stretch (symmetric, CH₂)
1743	Strong	C=O stretch (ester)
1465	Medium	C-H bend (CH₂)
1437	Medium	C-H bend (CH₃)
1170	Strong	C-O stretch (ester)

Technique: Attenuated Total Reflectance (ATR) or Transmission.[2][4]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. The mass spectrum of methyl octanoate provides information about its molecular weight and fragmentation pattern, which aids in its identification.

Table 4: Mass Spectrometry (GC-MS) Data for Methyl Octanoate

m/z	Relative Intensity (%)	Assignment
158	~10	[M]⁺ (Molecular Ion)
127	~15	[M - OCH₃]⁺
101	~5	[M - C₄H₉]⁺
87	~40	[CH₃OC(O)CH₂CH₂]⁺
74	100 (Base Peak)	[CH₃OC(OH)=CH₂]⁺ (McLafferty rearrangement)
55	~30	[C₄H₇]⁺
43	~35	[C₃H₇]⁺

Ionization: Electron Ionization (EI).

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample characteristics.

NMR Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of liquid methyl octanoate.

Materials:

• Methyl octanoate sample

• Deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard

• 5 mm NMR tubes

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation:

  • Accurately weigh 5-25 mg of methyl octanoate for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the vial.

  • Gently vortex the mixture until the sample is fully dissolved.

  • Using a pipette, transfer the solution into a 5 mm NMR tube to a depth of at least 4.5 cm.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock onto the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Typically, 8 to 16 scans are sufficient.

  • For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 128 or more) will be required to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum.

  • Identify the chemical shifts and multiplicities of the signals.

Infrared (IR) Spectroscopy (ATR-FTIR)

Objective: To obtain an infrared spectrum of liquid methyl octanoate.

Materials:

• Methyl octanoate sample

• FTIR spectrometer with an ATR accessory (e.g., diamond crystal)

• Lint-free wipes

• Isopropanol or other suitable solvent

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean and dry.

  • Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum.

• Sample Analysis:

  • Place a small drop of methyl octanoate directly onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

  • Initiate the sample scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The data is usually collected over a range of 4000 to 400 cm⁻¹.

• Data Processing and Cleaning:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final transmittance or absorbance spectrum.

  • Identify the characteristic absorption bands and their corresponding functional groups.

  • After the measurement, thoroughly clean the ATR crystal with a lint-free wipe and an appropriate solvent like isopropanol.

Mass Spectrometry (GC-MS)

Objective: To obtain the mass spectrum of methyl octanoate following gas chromatographic separation.

Materials:

• Methyl octanoate sample

• Hexane (B92381) or other suitable volatile solvent

• GC-MS system equipped with a capillary column (e.g., a non-polar or medium-polarity column)

• Autosampler vials with caps

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of methyl octanoate (e.g., 1 mg/mL) in hexane in a clean vial.

  • Transfer an aliquot of the solution to an autosampler vial.

• Instrument Setup and Data Acquisition:

  • Set the GC parameters, including the injection volume (e.g., 1 µL), inlet temperature (e.g., 250 °C), and a suitable temperature program for the oven to ensure good separation.

  • Set the MS parameters, including the ionization mode (typically Electron Ionization at 70 eV) and the mass range to be scanned (e.g., m/z 40-200).

  • Inject the sample into the GC-MS system.

• Data Analysis:

  • Identify the peak corresponding to methyl octanoate in the total ion chromatogram (TIC).

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak and the major fragment ions.

  • Compare the obtained spectrum with a library spectrum (e.g., NIST) for confirmation.

Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a liquid sample like methyl octanoate.

A generalized workflow for the spectroscopic analysis of methyl octanoate.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. Octanoic acid, methyl ester [webbook.nist.gov]

Protocols & Analytical Methods

Monomethyl Octanoate as an Internal Standard in Gas Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing monomethyl octanoate (B1194180) as an internal standard in gas chromatography (GC). The use of an internal standard is a robust method for improving the precision and accuracy of quantitative analysis by correcting for variations in sample injection volume, solvent evaporation, and instrument response. Monomethyl octanoate, a methyl ester of a medium-chain fatty acid, is a suitable internal standard for the analysis of various volatile and semi-volatile compounds, particularly other fatty acid methyl esters (FAMEs) and related substances.

Principle of Internal Standard Method

The internal standard method involves adding a known amount of a specific compound (the internal standard) to all samples, calibration standards, and blanks. The ratio of the analyte's peak area to the internal standard's peak area is then plotted against the analyte's concentration to create a calibration curve. This ratio corrects for potential errors, as any variation during the analytical process will likely affect both the analyte and the internal standard to the same extent.[1][2]

Key characteristics for selecting an internal standard include:

• It should not be present in the original sample.

• It must be chemically similar to the analyte(s).

• It should be well-resolved from the analyte(s) and any other matrix components in the chromatogram.

• It should not react with the analyte(s) or the sample matrix.

Application: Quantification of Fatty Acid Methyl Esters (FAMEs)

This application note details a method for the quantification of FAMEs in a sample matrix using monomethyl octanoate as an internal standard with gas chromatography-flame ionization detection (GC-FID).

Data Presentation: Typical Chromatographic and Validation Parameters

The following table summarizes typical parameters for a GC-FID method validated for the quantification of FAMEs using monomethyl octanoate as an internal standard. These values are representative and may require optimization for specific instruments and applications.[3][4]

Parameter	Value
Internal Standard	Monomethyl Octanoate
Analytes	Other Fatty Acid Methyl Esters (e.g., C10-C18)
Linearity (R²)	> 0.99
Limit of Quantification (LOQ)	0.4 - 1.0 µg/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%
Retention Time of Monomethyl Octanoate	~8-12 minutes (column dependent)

Experimental Workflow Diagram

Caption: Experimental workflow for quantitative analysis using an internal standard.

Detailed Experimental Protocol

This protocol is a general guideline for the quantification of FAMEs using monomethyl octanoate as an internal standard.

Materials and Reagents

• Standards: Monomethyl octanoate (≥99% purity), certified standards of the FAMEs to be quantified.

• Solvents: Hexane (B92381) or diethyl ether (HPLC grade), Methanol (HPLC grade).

• Reagents: Anhydrous sodium sulfate, derivatization agent if necessary (e.g., 14% Boron trifluoride in methanol).[5]

• Glassware: Volumetric flasks, screw-cap test tubes, pipettes, GC vials with inserts.

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 50 mg of monomethyl octanoate into a 50 mL volumetric flask. Dissolve and dilute to the mark with hexane to obtain a 1 mg/mL (1000 µg/mL) solution.

• Analyte Stock Solution: Prepare a stock solution of the target FAME analyte(s) at a concentration of 1 mg/mL in hexane.

• Calibration Standards: Prepare a series of calibration standards by making serial dilutions of the analyte stock solution. To each calibration standard, add a fixed amount of the IS Stock solution. For example, to 1 mL of each analyte dilution, add 100 µL of the 1 mg/mL IS Stock solution. This ensures a constant internal standard concentration across all calibration levels.

Sample Preparation

• Weighing: Accurately weigh a known amount of the sample into a screw-cap test tube.

• Internal Standard Addition: Spike the sample with the same fixed amount of the IS Stock solution as used in the calibration standards.

• Derivatization (if analyzing free fatty acids): If the sample contains free fatty acids, they must be converted to their methyl esters. A common method is using BF₃-methanol.

  • Add 2 mL of 14% BF₃-methanol solution to the sample.

  • Tightly cap the tube and heat at 60°C for 10 minutes.

  • Cool to room temperature.

• Extraction:

  • Add 1 mL of hexane and 1 mL of deionized water to the tube.

  • Vortex for 1 minute to extract the FAMEs (including the internal standard) into the hexane layer.

  • Allow the layers to separate.

• Final Preparation: Carefully transfer the upper hexane layer into a GC vial for analysis.

Gas Chromatography (GC-FID) Conditions

The following are typical starting conditions and should be optimized for the specific instrument and analytes.

Parameter	Recommended Setting
Column	DB-23 or similar polar capillary column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen at a constant flow of 1.0-1.5 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	25:1 to 50:1 (adjust based on concentration)
Oven Temperature Program	- Initial: 100 °C, hold for 2 min- Ramp: 10 °C/min to 180 °C- Ramp: 5 °C/min to 230 °C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to the analyte(s) and the internal standard (monomethyl octanoate) based on their retention times, as determined by injecting the individual standards.

• Peak Integration: Integrate the peak areas for the analyte(s) and the internal standard in all chromatograms (standards and samples).

• Calibration Curve Construction:

  • For each calibration standard, calculate the ratio of the analyte peak area to the internal standard peak area (AreaAnalyte / AreaIS).

  • Plot this peak area ratio (y-axis) against the known concentration of the analyte (x-axis).

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Sample Quantification:

  • For each unknown sample, calculate the peak area ratio (AreaAnalyte / AreaIS).

  • Use the calibration curve equation to calculate the concentration of the analyte in the sample.

Logical Relationship of Internal Standard Quantification

Caption: Logic of quantification using the internal standard method.

References

• 1. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Fatty Acid Methyl Esters (FAME) in Biodiesel Using Monomethyl Octanoate as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the quantitative analysis of Fatty Acid Methyl Esters (FAME), the primary components of biodiesel, using gas chromatography with flame ionization detection (GC-FID). The protocol is adapted from established standards like EN 14103 and employs monomethyl octanoate (B1194180) (methyl octanoate) as an internal standard.

Introduction

Biodiesel is a renewable fuel composed of mono-alkyl esters of long-chain fatty acids, typically derived from feedstocks like vegetable oils and animal fats.[1] The quality and performance of biodiesel are determined by its FAME profile and total ester content. International standards such as EN 14214 and ASTM D6751 set strict specifications for biodiesel quality.[2][3]

Gas chromatography (GC) is the reference method for quantifying FAME content.[4][5] The internal standard (IS) method is crucial for accurate quantification as it corrects for variations in injection volume and instrument response. While standards like EN 14103 specify the use of internal standards such as methyl heptadecanoate (C17:0) or methyl nonadecanoate (B1228766) (C19:0), other compounds can be used provided they meet specific criteria.

Monomethyl octanoate (C8:0 FAME) can serve as a suitable internal standard if it is not naturally present in the biodiesel feedstock being analyzed. Its shorter carbon chain ensures it typically elutes well before the primary FAME components of most common biodiesels (e.g., C16-C18 esters), preventing chromatographic interference.

Critical Prerequisite: Before using this protocol, it is mandatory to analyze a sample of the biodiesel without the addition of the internal standard to confirm the absence of endogenous monomethyl octanoate. This ensures that the internal standard peak is unique and solely from the added standard.

Principle of the Method

A known mass of the biodiesel sample (B100) is mixed with a precise volume of a monomethyl octanoate solution of known concentration. This mixture is then injected into a gas chromatograph. The FAMEs and the internal standard are separated based on their boiling points and polarity on a capillary column and detected by a flame ionization detector (FID).

The concentration of total FAMEs is calculated by comparing the sum of the FAME peak areas to the peak area of the internal standard. This ratio, combined with the known masses of the sample and internal standard, allows for the precise determination of the total ester content as a mass percentage.

Experimental Protocol

This protocol is based on the principles outlined in the EN 14103 standard.

Reagents and Materials

• Monomethyl Octanoate (Internal Standard): Purity ≥ 99.5%.

• Solvent: Heptane (B126788) or Toluene (HPLC grade).

• FAME Reference Mixture: A certified mixture of known FAMEs (e.g., C6:0 to C24:1) for peak identification and system suitability checks.

• Biodiesel Sample (B100): The sample to be analyzed.

• Gases: Helium or Hydrogen (carrier gas, purity ≥ 99.999%), Hydrogen (FID, purity ≥ 99.999%), and compressed air (FID).

• Glassware: 10 mL screw-cap vials with PTFE-lined septa, 50 mL Class A volumetric flasks, precision pipettes.

Preparation of the Internal Standard (IS) Solution

• Accurately weigh approximately 500 mg of monomethyl octanoate into a 50 mL Class A volumetric flask. Record the mass to the nearest 0.1 mg.

• Add a small amount of heptane to dissolve the standard.

• Once fully dissolved, fill the flask to the 50 mL mark with heptane.

• Cap the flask and mix thoroughly by inverting it multiple times. This creates a stock solution with a concentration of approximately 10 mg/mL.

• Transfer the solution to labeled vials for storage.

Sample Preparation

• Accurately weigh approximately 100 mg of the biodiesel sample into a 10 mL vial. Record the mass to the nearest 0.1 mg.

• Using a calibrated pipette, add exactly 5.0 mL of the ~10 mg/mL monomethyl octanoate internal standard solution to the vial.

• Seal the vial with a PTFE-lined cap and mix thoroughly using a vortex mixer until the sample is completely dissolved.

• Transfer an aliquot of the final solution into a 2 mL autosampler vial for GC analysis.

Gas Chromatography Conditions

The following table outlines typical GC-FID conditions for FAME analysis. These may require optimization for specific instruments.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890 Series or equivalent, with FID
Injector	Split/Splitless Inlet at 250°C
Injection Volume	1 µL
Split Ratio	100:1
Carrier Gas	Helium or Hydrogen, constant flow at 1.0 mL/min
Column	Polar wax column (e.g., HP-INNOWax, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Oven Program	Initial Temp: 100°C, hold for 1 minRamp: 10°C/min to 240°CFinal Hold: Hold at 240°C for 10 min
Detector	Flame Ionization Detector (FID) at 250°C
FID Gas Flows	H₂: 30 mL/min; Air: 300 mL/min; Makeup (He): 25 mL/min

Data Presentation & Calculation

Peak Identification

Identify the peaks in the chromatogram by comparing their retention times with those obtained from the analysis of a certified FAME reference mixture. Monomethyl octanoate (C8:0) will be one of the first FAMEs to elute due to its lower boiling point. The integration range for calculating total FAME content should typically cover all esters from C14:0 to C24:1.

Calculation of Total Ester Content

The total FAME content (C), expressed as a mass percentage (% m/m), is calculated using the following formula adapted from EN 14103:

C = [ (ΣA - AIS) / AIS ] * [ (CIS * VIS) / m ] * 100%

Where:

• ΣA = Total peak area of all FAMEs from C14 to C24:1.

• AIS = Peak area of the internal standard, monomethyl octanoate.

• CIS = Concentration of the monomethyl octanoate IS solution (in mg/mL).

• VIS = Volume of the IS solution added to the sample (in mL).

• m = Mass of the biodiesel sample (in mg).

Quantitative Data Summary

The following tables provide representative data for this analysis.

Table 1: Internal Standard and Sample Preparation Data

Parameter	Symbol	Value
Mass of Monomethyl Octanoate	mIS_stock	502.5 mg
Volume of IS Stock Solution	VIS_stock	50.0 mL
Concentration of IS Solution	CIS	10.05 mg/mL
Mass of Biodiesel Sample	m	101.2 mg

| Volume of IS Solution Added to Sample | VIS | 5.0 mL |

Table 2: Chromatographic Results and Final Calculation

Parameter	Symbol	Value
Peak Area of Internal Standard (C8:0)	AIS	28,500
Sum of FAME Peak Areas (C14:0-C24:1)	ΣAFAMEs	512,800

| Total Ester Content (% m/m) | C | 97.1 % |

Note: The values presented are for illustrative purposes only.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to data analysis.

References

• 1. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 2. s4science.at [s4science.at]
• 3. paclp.com [paclp.com]
• 4. scielo.br [scielo.br]
• 5. shimadzu.com [shimadzu.com]

Quantification of Monomethyl Octanoate Using Gas Chromatography with Flame Ionization Detection (GC-FID): An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl octanoate (B1194180), the methyl ester of octanoic acid, is a compound of interest in various fields, including pharmaceuticals, biofuels, and food science. Accurate and precise quantification of monomethyl octanoate is crucial for quality control, formulation development, and research applications. Gas chromatography with flame ionization detection (GC-FID) is a robust, sensitive, and widely adopted analytical technique for the quantitative analysis of volatile and semi-volatile organic compounds like monomethyl octanoate.

This application note provides a detailed protocol for the quantification of monomethyl octanoate using GC-FID. The methodology covers sample preparation, including derivatization of octanoic acid to its methyl ester, as well as the instrumental conditions for GC-FID analysis. Furthermore, it presents a summary of quantitative data and method validation parameters to ensure reliable and reproducible results.

Experimental Protocols

Materials and Reagents

• Standards: Monomethyl octanoate (≥99% purity), Octanoic acid (≥99% purity)

• Internal Standard (IS): Methyl nonadecanoate (B1228766) (C19:0) or other suitable non-interfering compound.

• Solvents: Hexane (B92381) (HPLC grade), Methanol (HPLC grade), Toluene (HPLC grade), Diethyl ether (HPLC grade), Deionized water.

• Reagents: Boron trifluoride-methanol solution (14% BF₃ in MeOH) or 5% Sulfuric acid in methanol, Anhydrous sodium sulfate, 1N Hydrochloric acid (HCl).

• Glassware: Volumetric flasks, screw-cap test tubes, separatory funnels, pipettes, GC vials with inserts.

Sample Preparation: Derivatization of Octanoic Acid to Monomethyl Octanoate

For samples containing octanoic acid that needs to be quantified as its methyl ester, a derivatization step is necessary. This protocol is adapted from methods for the analysis of fatty acids.

• Sample Weighing: Accurately weigh a sample amount equivalent to approximately 10-20 mg of octanoic acid into a 20 mL screw-cap glass tube.

• For Aqueous Samples/Salts:

  • Add 5 mL of deionized water and vortex to dissolve or suspend the sample.

  • Acidify with 1 mL of 1N HCl to a pH <2 to form free octanoic acid. Vortex for 30 seconds.

  • Perform a liquid-liquid extraction by adding 5 mL of diethyl ether or hexane, vortexing vigorously for 2 minutes.

  • Allow the layers to separate (centrifugation at 3000 rpm for 5 minutes can aid separation).

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction on the aqueous layer with another 5 mL of the organic solvent and combine the extracts.

  • Dry the combined organic extract with a small amount of anhydrous sodium sulfate.

• Derivatization:

  • Evaporate the dried organic extract to near dryness under a gentle stream of nitrogen.

  • Add 2 mL of 14% BF₃-methanol solution (or 5% H₂SO₄ in methanol).

  • Tightly cap the tube and heat at 60-70°C for 10-90 minutes in a water bath or heating block.[1][2]

  • Cool the tube to room temperature.

• Extraction of Monomethyl Octanoate:

  • Add 1 mL of hexane and 1 mL of deionized water to the tube and vortex for 1 minute.

  • Allow the layers to separate.

  • Carefully transfer the upper hexane layer containing monomethyl octanoate into a clean GC vial for analysis.[1]

Preparation of Calibration Standards

• Stock Solution: Prepare a stock solution of monomethyl octanoate in hexane at a concentration of 1000 µg/mL.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 50, 100, 200 µg/mL).

• Internal Standard: Add a constant concentration of the internal standard (e.g., methyl nonadecanoate at 50 µg/mL) to each working standard and sample.

GC-FID Analysis

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and column.

Parameter	Setting
Gas Chromatograph	Agilent 7890 Series GC or equivalent
Column	DB-WAX (30 m x 0.32 mm ID, 0.5 µm df) or equivalent polar capillary column
Injector	Split/Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Split Ratio	20:1
Oven Temperature Program	Initial temperature 100°C, hold for 2 min, ramp at 10°C/min to 240°C, hold for 5 min
Carrier Gas	Helium or Hydrogen
Constant Flow Rate	1.2 mL/min
Detector	Flame Ionization Detector (FID)
Detector Temperature	260°C
Hydrogen Flow	30 mL/min
Air Flow	400 mL/min
Makeup Gas (N₂ or He)	25 mL/min

Data Presentation and Method Validation

Quantitative data should be summarized in clearly structured tables. Method validation should be performed according to ICH guidelines to ensure the reliability of the results.[2]

Linearity

Linearity is assessed by a least-squares regression analysis of the calibration curve.

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (r²)
Monomethyl Octanoate	1 - 200	> 0.999

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ are determined from the signal-to-noise ratio (S/N) of the chromatogram, typically 3:1 for LOD and 10:1 for LOQ.

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Monomethyl Octanoate	~0.1	~0.3

Note: These are typical values and may vary depending on the instrument and method optimization.

Precision

Precision is evaluated as repeatability (intra-day precision) and intermediate precision (inter-day precision), expressed as the relative standard deviation (%RSD).

Analyte	Repeatability (%RSD)	Intermediate Precision (%RSD)
Monomethyl Octanoate	< 1%	< 2%

A study analyzing a 37 FAME mix demonstrated excellent retention time repeatability for methyl octanoate with a %RSD of 0.005%.[3]

Accuracy

Accuracy is determined by recovery studies, spiking a blank matrix with a known concentration of the analyte and calculating the percentage recovery.

Analyte	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
Monomethyl Octanoate	50	49.5	99.0
100	101.2	101.2
150	147.8	98.5

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of monomethyl octanoate.

Signaling Pathway/Logical Relationship Diagram

Caption: Logical relationship of the GC-FID quantification process.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. s4science.at [s4science.at]

Monomethyl Octanoate: Application Notes and Protocols for Food Science

For Researchers, Scientists, and Drug Development Professionals

Abstract

Monomethyl octanoate (B1194180), also known as methyl octanoate, is a fatty acid methyl ester recognized for its potent fruity and sweet aroma, making it a valuable flavoring agent in the food industry. This document provides detailed application notes and experimental protocols for the effective use and evaluation of monomethyl octanoate in food science research and product development. It includes key physicochemical properties, sensory data, regulatory status, and comprehensive methodologies for its analysis and stability assessment.

Introduction

Monomethyl octanoate (C₉H₁₈O₂) is a straight-chain saturated fatty acid methyl ester.[1] It is a colorless to pale yellow liquid with a characteristic powerful, winy, fruity, and orange-like odor and an oily, somewhat orange-like taste.[2][3] Natural sources of monomethyl octanoate include fruits like apples, pears, and pineapples, as well as fermented products. In the food industry, it is used as a synthetic flavoring agent to impart or enhance fruity notes in a variety of products, including beverages, candies, baked goods, and ice cream.[1] Its use is regulated and it is generally recognized as safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), with the designation FEMA number 2728.

Physicochemical Properties

A summary of the key physicochemical properties of monomethyl octanoate is presented in Table 1. This data is essential for understanding its behavior in food matrices and during processing.

Table 1: Physicochemical Properties of Monomethyl Octanoate

Property	Value	Reference(s)
Chemical Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
Appearance	Colorless to pale yellow liquid
Odor Profile	Powerful, winy, fruity, orange-like
Taste Profile	Oily, somewhat orange-like
Boiling Point	192-195 °C
Melting Point	-40 °C
Flash Point	82 °C (closed cup)
Density	0.877 g/mL at 20 °C
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and ether.
CAS Number	111-11-5
FEMA Number	2728

Sensory Information and Usage Levels

The sensory characteristics of monomethyl octanoate are its most important feature as a flavoring agent. Understanding its detection thresholds and typical usage levels is critical for successful application.

Sensory Thresholds

Table 2: Sensory Thresholds of Monomethyl Octanoate

Threshold Type	Medium	Value	Reference(s)
Aroma Threshold	-	~0.1 mg/kg (~100 ppb)
Taste Threshold	-	20.00 ppm

Recommended Usage Levels

The concentration of monomethyl octanoate needs to be carefully managed to achieve the desired flavor profile without introducing off-notes. Typical usage levels in various food categories are summarized in Table 3.

Table 3: Typical Usage Levels of Monomethyl Octanoate in Food Products

Food Category	Usage Level (ppm)	Reference(s)
Non-alcoholic beverages	0.02 - 1.0
Ice cream, ices, etc.	1.0 - 10
Candy	13
Baked goods	1.0 - 40

Experimental Protocols

The following section provides detailed protocols for the sensory evaluation, analytical quantification, and stability testing of monomethyl octanoate in food applications.

Sensory Evaluation: Descriptive Analysis

This protocol outlines a method for the descriptive sensory analysis of a beverage flavored with monomethyl octanoate.

Objective: To identify and quantify the sensory attributes of monomethyl octanoate in a beverage.

Materials:

• Trained sensory panel (8-12 panelists)

• Test beverage with a known concentration of monomethyl octanoate

• Control beverage (without added flavor)

• ISO-approved wine glasses with lids

• Odor-free water and unsalted crackers for palate cleansing

• Sensory evaluation software or paper ballots

Procedure:

• Panelist Training: Train panelists on the key aroma and flavor attributes associated with monomethyl octanoate (e.g., fruity, orange, waxy, sweet). Develop a consensus lexicon.

• Sample Preparation: Prepare the test and control beverages. The concentration of monomethyl octanoate in the test beverage should be within the typical usage range. Present 20 mL of each sample in coded glasses at a controlled temperature (e.g., 10 °C for beverages).

• Evaluation:

  • Panelists should first evaluate the aroma of the samples by sniffing from the covered glass.

  • Next, they should taste the samples, holding them in their mouths for a few seconds to perceive the full flavor profile.

  • Panelists rate the intensity of each attribute on a 15-cm line scale anchored from "not perceptible" to "very strong".

  • Palate cleansers should be used between samples.

• Data Analysis: Convert the line scale ratings to numerical data. Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences in sensory attributes between the test and control samples.

Analytical Quantification: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes a method for the quantification of monomethyl octanoate in a clear beverage using GC-MS.

Objective: To determine the concentration of monomethyl octanoate in a beverage sample.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• GC column suitable for flavor analysis (e.g., Zebron ZB-1701)

• Monomethyl octanoate analytical standard

• Internal standard (e.g., D4-methanol)

• Anhydrous sodium chloride

• Ethyl acetate (B1210297) (anhydrous)

• GC-MS vials

Procedure:

• Sample Preparation:

  • To 1 mL of the beverage sample in a centrifuge tube, add 10 µL of the internal standard solution.

  • Add anhydrous sodium chloride until saturation and vortex for 15 seconds.

  • Add 500 µL of anhydrous ethyl acetate and vortex vigorously for 1 minute.

  • Centrifuge at 2000 x g for 2 minutes to separate the layers.

  • Transfer approximately 200 µL of the upper ethyl acetate layer to a GC-MS vial.

• GC-MS Analysis:

  • Injector: 250 °C, splitless mode.

  • Oven Program: Hold at 60 °C for 2 min, then ramp to 234 °C at 3 °C/min, then to 260 °C at 5 °C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.3 mL/min.

  • MS Detector: Electron impact ionization (70 eV), scan range m/z 35-300.

• Quantification:

  • Create a calibration curve using standard solutions of monomethyl octanoate of known concentrations.

  • Identify the monomethyl octanoate peak in the sample chromatogram based on its retention time and mass spectrum.

  • Quantify the concentration of monomethyl octanoate in the sample by comparing its peak area (normalized to the internal standard) to the calibration curve.

Stability Testing

This protocol provides a framework for assessing the stability of monomethyl octanoate in a food matrix under accelerated conditions.

Objective: To evaluate the degradation of monomethyl octanoate in a food product over time under specific storage conditions.

Materials:

• Food product containing a known initial concentration of monomethyl octanoate.

• Environmental chambers with controlled temperature and humidity.

• Analytical equipment for quantification (e.g., GC-MS).

Procedure:

• Sample Preparation: Prepare batches of the food product with the target concentration of monomethyl octanoate. Package the samples in their final intended packaging.

• Storage Conditions: Store the samples in environmental chambers under accelerated conditions (e.g., elevated temperature). A common condition is 35 °C and 75% relative humidity.

• Time Points: Define the time points for analysis (e.g., 0, 2, 4, 8, 12 weeks).

• Analysis: At each time point, remove a set of samples from the chamber.

  • Conduct quantitative analysis (using the GC-MS protocol in 4.2) to determine the concentration of monomethyl octanoate remaining.

  • Optionally, perform sensory evaluation (using the protocol in 4.1) to assess any changes in the flavor profile.

• Data Analysis: Plot the concentration of monomethyl octanoate versus time. This data can be used to determine the degradation kinetics and estimate the shelf life of the flavor in the product. Notably, the hydrolysis of methyl octanoate is base-catalyzed, with estimated half-lives of 3.3 years at pH 7 and 121 days at pH 8.

Visualizations

Chemical Structure and Properties of Monomethyl Octanoate

Figure 1: Chemical Structure and Key Properties (Within 100 characters)

Workflow for Flavoring Agent Evaluation

Figure 2: Workflow for Evaluating a New Flavoring Agent (Within 100 characters)

Conclusion

Monomethyl octanoate is a versatile and effective flavoring agent for imparting fruity and sweet notes in a wide range of food products. Its successful application relies on a thorough understanding of its physicochemical properties, sensory characteristics, and stability in different food matrices. The protocols provided in this document offer a comprehensive framework for the evaluation and utilization of monomethyl octanoate, enabling researchers and product developers to optimize its use and ensure the quality and consistency of flavored food products.

References

• 1. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]

Application Note and Protocol: Enzymatic Synthesis of Monomethyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enzymatic synthesis of monomethyl octanoate (B1194180), an important ester with applications in flavors, fragrances, and as a chemical intermediate. The synthesis is achieved via lipase-catalyzed esterification of octanoic acid and methanol. Lipases offer a sustainable and highly selective alternative to conventional chemical synthesis, enabling milder reaction conditions and minimizing byproduct formation.[1] This protocol is based on established methodologies for enzymatic ester synthesis.[1]

Introduction

Monomethyl octanoate is a fatty acid methyl ester (FAME) commonly used in the food and cosmetic industries.[2] Enzymatic synthesis, particularly using lipases, is an attractive method for its production due to the high specificity and mild operating conditions, which align with green chemistry principles.[3] Lipases can catalyze esterification reactions in non-aqueous or low-water environments, shifting the equilibrium towards synthesis.[4] Immobilized lipases are particularly advantageous as they can be easily separated from the reaction mixture and reused, reducing overall process costs. This protocol will focus on a solvent-free synthesis approach using an immobilized lipase (B570770).

Experimental Protocol

This protocol outlines a general procedure for the lipase-catalyzed synthesis of monomethyl octanoate. Optimization of specific parameters may be required depending on the specific lipase preparation and desired reaction scale.

2.1. Materials and Reagents

• Enzyme: Immobilized Lipase B from Candida antarctica (e.g., Novozym® 435)

• Substrates:

  • Octanoic Acid (≥98% purity)

  • Methanol (anhydrous, ≥99.8% purity)

• Solvent (for analysis): n-Heptane or Hexane (analytical grade)

• Internal Standard (for GC analysis): e.g., Methyl nonanoate (B1231133) or other suitable ester

• Silylating Agent (optional, for GC analysis): N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Molecular Sieves (3Å): To control water content

2.2. Equipment

• Reaction vessel (e.g., screw-capped vials or a stirred-tank reactor)

• Incubator shaker or magnetic stirrer with temperature control

• Centrifuge

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)

• Analytical balance

• Pipettes

2.3. Enzymatic Esterification Procedure

• Substrate Preparation: In a reaction vessel, combine octanoic acid and methanol. A typical starting point is a 1:1 molar ratio of acid to alcohol. For example, for a 2 mmol scale reaction, use 2 mmol of octanoic acid and 2 mmol of methanol.

• Enzyme Addition: Add the immobilized lipase to the substrate mixture. A typical enzyme loading is 15% by weight of the limiting substrate (octanoic acid). For a 2 mmol reaction of octanoic acid (approx. 288.48 mg), this would correspond to about 43 mg of immobilized lipase.

• Reaction Conditions:

  • Temperature: Incubate the reaction mixture at a controlled temperature, typically between 30°C and 50°C. A good starting point is 40°C.

  • Agitation: Provide constant agitation, for example, using a magnetic stirrer at 200 rpm, to ensure adequate mixing.

  • Water Content: This reaction is often performed in a solvent-free system. To drive the equilibrium towards ester synthesis, water produced during the reaction can be removed by adding molecular sieves to the reaction vessel.

  • Reaction Time: The reaction time can vary from several hours to over 24 hours. It is recommended to monitor the reaction progress over time by taking samples for analysis.

• Reaction Termination and Sample Preparation:

  • To stop the reaction, separate the immobilized enzyme from the reaction mixture by centrifugation (e.g., 8000 rpm for 5 minutes) or filtration.

  • Take an aliquot of the supernatant for analysis.

  • Dilute the sample in a suitable solvent like n-heptane. An internal standard can be added at this stage for quantitative analysis.

• Product Analysis (Gas Chromatography):

  • Analyze the diluted sample using a GC-FID system.

  • A suitable capillary column would be a ZB-5HT Inferno (15 m × 0.32 mm, 0.10 μm film thickness) or similar.

  • Set the injector and detector temperatures appropriately (e.g., 250°C).

  • Use a temperature program for the oven to separate the reactants and products.

  • Quantify the conversion of octanoic acid and the yield of monomethyl octanoate by comparing the peak areas with those of standards.

Data Presentation

The following table summarizes typical reaction parameters and outcomes for the enzymatic synthesis of various esters, which can serve as a reference for optimizing monomethyl octanoate synthesis.

Parameter	Methyl Butyrate Synthesis	Octyl Acetate Synthesis	Thymol Octanoate Synthesis	Phenethyl Octanoate Synthesis
Enzyme	Immobilized Rhizopus oryzae lipase	Immobilized Rhizopus oryzae lipase	Soluble Candida antarctica Lipase B	Immobilized Rhizomucor miehei lipase
Substrates	Methanol, Vinyl Butyrate	Octanol, Vinyl Acetate	Octanoic Acid, Thymol	2-Phenylethanol, Glyceryl Trioctanoate
Molar Ratio (Alcohol:Acyl Donor)	0.6 M Methanol in Vinyl Butyrate	2 M Octanol in Vinyl Acetate	1:4 (Thymol:Octanoic Acid)	0.8 M : 0.267 M
Temperature (°C)	32	36	50	30
Reaction Time (h)	14	12	24	2
System	Solvent-free	Solvent-free	Solvent-free	Hexane
Conversion/Yield	70.42% Molar Conversion	92.35% Molar Conversion	~94% Thymol Conversion	80% Reaction Conversion

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the enzymatic synthesis of monomethyl octanoate.

Caption: Workflow for the enzymatic synthesis of monomethyl octanoate.

Concluding Remarks

This protocol provides a comprehensive framework for the enzymatic synthesis of monomethyl octanoate. The use of immobilized lipases in a solvent-free system represents an efficient and environmentally friendly approach. Researchers can adapt and optimize the outlined conditions, such as temperature, substrate molar ratio, and enzyme loading, to achieve maximum yield and conversion for their specific applications. The reusability of the immobilized enzyme further enhances the economic viability of this biocatalytic process.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. encyclopedia.pub [encyclopedia.pub]

Monomethyl Octanoate: Applications and Protocols in Flavor and Fragrance Research

Application Note

Introduction

Monomethyl octanoate (B1194180) (also known as methyl octanoate) is a fatty acid methyl ester that plays a significant role in the flavor and fragrance industry.[1] With its characteristic fruity, waxy, and winey aroma with orange-like nuances, it is a valuable component in the creation of a wide range of sensory experiences.[2][3] This document provides a comprehensive overview of monomethyl octanoate for researchers, scientists, and drug development professionals, including its chemical properties, sensory profile, and detailed protocols for its analysis and evaluation.

Data Presentation

Chemical and Physical Properties

Property	Value	Reference(s)
Synonyms	Methyl caprylate, Octanoic acid methyl ester	[4]
CAS Number	111-11-5	[2]
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol
Appearance	Colorless liquid
Odor	Fruity, waxy, winey, orange-like
Taste	Oily, somewhat orange-like
Boiling Point	194-195 °C
Melting Point	-40 °C
Solubility	Insoluble in water; soluble in alcohol
Vapor Pressure	0.54 mmHg at 25 °C

Sensory Profile and Occurrence

Monomethyl octanoate is a naturally occurring compound found in various fruits, contributing to their characteristic aroma profiles. It has been identified in fruits such as strawberries and apples. Its sensory characteristics are summarized below.

Sensory Attribute	Descriptor(s)	Reference(s)
Aroma	Fruity, waxy, green, sweet, winey, orange, aldehydic
Flavor	Oily, fruity, waxy, citrus, aldehydic, fatty

Note: Specific odor and taste detection thresholds for monomethyl octanoate were not available in the reviewed literature.

Applications in Flavor and Fragrance

Monomethyl octanoate is utilized in a variety of applications within the flavor and fragrance industry:

• Flavor Formulations: It is used to impart and enhance fruity notes in beverages, candies, baked goods, and dairy products. Typical usage levels in select food categories are presented below.

• Fragrance Compositions: In perfumery, it contributes to fruity and citrus accords, adding a bright and sweet character to fragrances.

• Cosmetics and Personal Care: Due to its pleasant scent and emollient properties, it is also incorporated into various cosmetic products.

Food Category	Typical Use Level (ppm)	Reference(s)
Non-alcoholic beverages	0.02 - 1.0
Ice cream, ices, etc.	1.0 - 10
Candy	13
Baked goods	1.0 - 40

Experimental Protocols

Synthesis of Monomethyl Octanoate via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of monomethyl octanoate.

Objective: To synthesize monomethyl octanoate from octanoic acid and methanol (B129727) using an acid catalyst.

Materials:

• Octanoic acid

• Methanol (excess)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• Combine octanoic acid and an excess of methanol in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for 2-4 hours.

• Cool the reaction mixture to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain crude monomethyl octanoate.

• Purify the product by distillation.

Synthesis of Monomethyl Octanoate.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general method for the analysis of monomethyl octanoate in a fruit volatile extract.

Objective: To identify and quantify monomethyl octanoate in a sample using GC-MS.

Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector Temperature: 250 °C

• Oven Program: 40 °C for 2 min, ramp at 5 °C/min to 240 °C, hold for 5 min

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-350

Procedure:

• Prepare a volatile extract from the fruit sample using headspace solid-phase microextraction (HS-SPME) or liquid-liquid extraction.

• Inject 1 µL of the extract into the GC-MS system.

• Acquire data in full scan mode.

• Identify monomethyl octanoate by comparing its mass spectrum and retention time with that of an authentic standard.

• Quantify the compound using a calibration curve prepared with the standard.

GC-MS Analysis Workflow.

Sensory Evaluation: Descriptive Analysis

This protocol provides a framework for the sensory evaluation of monomethyl octanoate using a trained panel.

Objective: To characterize the flavor profile of monomethyl octanoate.

Panel: 8-12 trained sensory panelists.

Sample Preparation: Prepare a solution of monomethyl octanoate in a neutral medium (e.g., deodorized mineral oil for aroma, or a 5% sucrose (B13894) solution for flavor) at a concentration above its detection threshold.

Procedure:

• Lexicon Development: In preliminary sessions, have the panel identify and define the key aroma and flavor attributes of monomethyl octanoate. Example attributes could include: fruity, waxy, green, sweet, winey, orange, oily, and chemical.

• Training: Train the panelists on the identified attributes using reference standards.

• Evaluation: Present the coded, randomized samples to the panelists in a controlled sensory booth.

• Rating: Panelists rate the intensity of each attribute on a 15-cm line scale anchored from "none" to "very strong".

• Data Analysis: Analyze the data using analysis of variance (ANOVA) to determine significant differences in attribute ratings.

Sensory Analysis Workflow.

In Vitro Olfactory Receptor Assay

This protocol describes a general method for screening monomethyl octanoate against a library of olfactory receptors (ORs) expressed in a heterologous system.

Objective: To identify ORs that are activated by monomethyl octanoate.

Materials:

• HEK293 cells

• Expression vectors for ORs of interest

• Receptor-transporting proteins (RTP1S)

• Luciferase reporter gene construct (e.g., CRE-luciferase)

• Cell culture reagents

• Luminometer

Procedure:

• Cell Culture and Transfection: Co-transfect HEK293 cells with the expression vectors for an OR, RTP1S, and the luciferase reporter gene.

• Odorant Stimulation: After 24-48 hours, stimulate the transfected cells with varying concentrations of monomethyl octanoate.

• Luciferase Assay: Measure the luciferase activity using a luminometer. An increase in luminescence indicates receptor activation.

• Data Analysis: Plot the dose-response curve to determine the EC50 value for each responding receptor.

Note: The specific olfactory receptors that respond to monomethyl octanoate are not yet fully characterized in the scientific literature.

Signaling Pathway

The perception of odorants like monomethyl octanoate is initiated by the binding of the molecule to specific olfactory receptors (ORs) located on the cilia of olfactory sensory neurons. This binding event triggers a G-protein-coupled signaling cascade.

References

• 1. Frontiers | Protocol for Heterologous Expression of Insect Odourant Receptors in Drosophila [frontiersin.org]
• 2. nbinno.com [nbinno.com]
• 3. methyl octanoate, 111-11-5 [thegoodscentscompany.com]
• 4. echemi.com [echemi.com]

Application Notes and Protocols for the Derivatization of Octanoic Acid to Methyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The derivatization of octanoic acid to its methyl ester, methyl octanoate (B1194180), is a critical step in various analytical and synthetic procedures. This process enhances the volatility and thermal stability of the fatty acid, making it amenable to analysis by gas chromatography (GC) and mass spectrometry (MS).[1] Furthermore, the resulting methyl ester is often less polar, leading to improved chromatographic peak shape and sensitivity.[2] This document provides detailed application notes and protocols for three common methods of derivatizing octanoic acid: Fischer Esterification, derivatization with Boron Trifluoride-Methanol, and methylation using Trimethylsilyldiazomethane.

Methods Overview

Several methods are available for the conversion of octanoic acid to methyl octanoate, each with its own advantages and limitations. The choice of method often depends on the sample matrix, the required yield, the available equipment, and safety considerations.

• Fischer Esterification: A classic acid-catalyzed esterification method that is cost-effective but requires elevated temperatures and can be time-consuming.[3][4]

• Boron Trifluoride (BF₃)-Methanol: A rapid and convenient method, particularly for the preparation of fatty acid methyl esters (FAMEs) for GC analysis.[5]

• Trimethylsilyldiazomethane (TMS-diazomethane): A safer alternative to the highly toxic and explosive diazomethane, this reagent reacts smoothly with carboxylic acids to produce methyl esters in excellent yields under mild conditions.

Experimental Protocols

Fischer Esterification

This method involves the reaction of octanoic acid with methanol (B129727) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or hydrochloric acid (HCl). The reaction is reversible and driven to completion by using an excess of methanol or by removing the water formed during the reaction.

Materials and Reagents:

• Octanoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether, hexane)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve octanoic acid in an excess of anhydrous methanol (e.g., 10-20 molar equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or hydrochloric acid (typically 1-3% of the alcohol volume) to the solution while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 65°C for methanol) for 1-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly add the mixture to a separatory funnel containing water.

  • Extract the methyl octanoate with an organic solvent like diethyl ether or hexane (B92381).

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator to obtain the crude methyl octanoate.

• Purification (Optional): The crude product can be purified by distillation or column chromatography if necessary.

Workflow Diagram:

Fischer Esterification Workflow

Derivatization with Boron Trifluoride (BF₃)-Methanol

This is a widely used method for the rapid preparation of fatty acid methyl esters (FAMEs) for GC analysis. The BF₃-methanol reagent acts as a Lewis acid catalyst.

Materials and Reagents:

• Octanoic acid sample

• BF₃-Methanol reagent (12-14% w/w)

• Hexane or Heptane

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Reaction vial with a screw cap

• Heating block or water bath

Protocol:

• Sample Preparation: Place the octanoic acid sample (typically 1-25 mg) into a reaction vial. If the sample is not a neat oil, it can be dissolved in a small amount of a non-polar solvent like toluene (B28343) or hexane.

• Reagent Addition: Add 2 mL of the 12-14% BF₃-methanol reagent to the vial.

• Reaction: Tightly cap the vial and heat it at 60-100°C for 5-10 minutes in a heating block or water bath.

• Extraction:

  • Cool the vial to room temperature.

  • Add 1 mL of water and 1 mL of hexane (or heptane) to the vial.

  • Shake the vial vigorously for 1-2 minutes to extract the methyl octanoate into the organic layer.

• Phase Separation: Allow the layers to separate. The upper organic layer contains the methyl octanoate.

• Drying: Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The resulting solution is ready for GC analysis.

Workflow Diagram:

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]

Application of Monomethyl Octanoate in Metabolic Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl octanoate (B1194180), as a methyl ester of octanoic acid (a medium-chain fatty acid), serves as a valuable tool in metabolic research. Upon administration, it is readily hydrolyzed to release octanoate, which can be rapidly absorbed and metabolized. Octanoate's unique metabolic properties, including its ability to cross the blood-brain barrier and its differential metabolism in various tissues, make it a key substrate for investigating fatty acid oxidation, energy homeostasis, and the pathophysiology of metabolic diseases. These notes provide an overview of its applications, relevant metabolic pathways, and detailed experimental protocols.

Key Applications in Metabolic Research

• Alternative Energy Substrate: Octanoate is investigated as an alternative energy source in conditions where long-chain fatty acid oxidation is impaired, such as in carnitine palmitoyltransferase 2 (CPT2) deficiency.[1][2] It can be metabolized in the liver to produce ketone bodies, providing an energy source for extrahepatic tissues like the brain and heart.

• Investigation of Fatty Acid Oxidation: The tissue-specific metabolism of octanoate allows for the study of fatty acid oxidation pathways in the liver, muscle, and brain.[1][3] For instance, the liver can activate and oxidize free octanoate independently of the carnitine shuttle, whereas muscle tissues require carnitine-dependent transport.[1]

• Neurometabolism and Energy Balance: Octanoate can cross the blood-brain barrier and is oxidized by the brain, contributing significantly to its energy production. It also targets hypothalamic neurons, such as pro-opiomelanocortin (POMC) neurons, to regulate food intake and energy expenditure, highlighting its role in central energy sensing.

• Modeling Metabolic Diseases: The accumulation of octanoate is a hallmark of medium-chain acyl-CoA dehydrogenase deficiency (MCADD). Studying the effects of octanoate in vitro and in vivo helps to elucidate the pathophysiology of this and other metabolic disorders, including the induction of oxidative stress and bioenergetic dysfunction.

• Interaction with Glucose and Lipid Metabolism: Octanoate influences the metabolism of other key energy substrates. At low concentrations, it can stimulate glucose conversion to CO2 and triglycerides in adipocytes, while at higher concentrations, it can inhibit fatty acid synthesis from glucose.

Metabolic Pathways of Octanoate

Tissue-Specific Octanoate Oxidation

The metabolism of octanoate differs significantly between the liver and muscle tissues.

Caption: Tissue-specific metabolism of octanoate in the liver and muscle.

Hypothalamic Regulation of Energy Balance by Octanoate

Octanoate acts on POMC neurons in the hypothalamus through distinct signaling pathways to regulate energy homeostasis.

Caption: Dual signaling pathways of octanoate in POMC neurons.

Quantitative Data Summary

Table 1: Fractional Contribution of Octanoate to Acetyl-CoA Pool in Rat Tissues

Tissue	Fractional Contribution (Fc2)
Heart	0.563 ± 0.066
Soleus Muscle (rested)	0.565 ± 0.089
Soleus Muscle (contracted)	0.564 ± 0.096
Red Gastrocnemius (rested)	0.470 ± 0.092
Red Gastrocnemius (contracted)	0.438 ± 0.072
White Gastrocnemius (rested)	0.340 ± 0.081
White Gastrocnemius (contracted)	0.272 ± 0.065
Liver	0.367 ± 0.054
Brain	~20% of total oxidative energy

Data synthesized from references.

Table 2: Effects of Octanoate on Mitochondrial Respiration in Rat Liver

Parameter	Effect of Octanoate
State 3 Respiration	Increased
State 4 Respiration	Increased (disproportionately)
Respiratory Control Ratio	Decreased
ADP:O Ratio	No effect
Protonmotive Force (Δp)	Decreased by 30 mV
Inner Membrane Proton Conductance	Increased twofold

Data from reference.

Table 3: Effects of Octanoate on Glucose and Palmitate Metabolism in Isolated Rat Adipocytes

Condition	Measured Parameter	Effect of Octanoate
Octanoate < 0.5 mM	Conversion of [U-14C] glucose to CO2	Stimulatory
Conversion of [U-14C] glucose to triglycerides	Stimulatory
Conversion of [U-14C] glucose to esterified fatty acids	Stimulatory
Octanoate > 1 mM	Fatty acid synthesis from [U-14C] glucose	Marked depression
Esterification of palmitate	No effect

Data from reference.

Experimental Protocols

Protocol 1: Measurement of Octanoate Oxidation in Isolated Mitochondria

Objective: To determine the rate of octanoate oxidation in mitochondria isolated from different tissues (e.g., liver, heart, skeletal muscle).

Materials:

• Mitochondrial isolation buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl, 1 mM EGTA, pH 7.4)

• Respiration buffer (e.g., 120 mM KCl, 10 mM Tris-HCl, 5 mM KH2PO4, 2 mM MgCl2, 1 mM EGTA, pH 7.4)

• Substrates: Octanoate (or octanoylcarnitine), L-carnitine, Malate (B86768)

• ADP solution

• [1-14C]Octanoate

• High-resolution respirometer (e.g., Oroboros Oxygraph-2k) or a Clark-type oxygen electrode

• Scintillation counter and vials

Procedure:

• Mitochondrial Isolation: Isolate mitochondria from fresh tissue samples using differential centrifugation. Homogenize the tissue in ice-cold isolation buffer and centrifuge at low speed to remove debris. Pellet the mitochondria by high-speed centrifugation and resuspend in a small volume of isolation buffer. Determine mitochondrial protein concentration using a standard assay (e.g., Bradford or BCA).

• Respirometry Setup: Calibrate the oxygen electrode system. Add respiration buffer to the chambers and allow it to equilibrate to the desired temperature (e.g., 37°C).

• Substrate Addition: Add a known amount of isolated mitochondria (e.g., 0.1-0.5 mg/mL) to each chamber.

• Add malate (e.g., 2 mM) to provide a source of oxaloacetate for the TCA cycle.

• For muscle mitochondria, add L-carnitine (e.g., 5 mM) to facilitate octanoate transport.

• Initiate the reaction by adding octanoate (e.g., 100 µM). To measure carnitine-independent oxidation in liver mitochondria, omit L-carnitine. To test for CPT2-dependence, use octanoylcarnitine as the substrate.

• Measurement of State 2 and State 4 Respiration: Record the basal oxygen consumption rate (State 2).

• Measurement of State 3 Respiration: Add a saturating amount of ADP (e.g., 1-2 mM) to stimulate maximal oxidative phosphorylation (State 3).

• Calculation: Calculate the respiratory control ratio (RCR = State 3 rate / State 4 rate) and the ADP:O ratio.

• Radiolabeled Oxidation: For a more direct measure of oxidation, use [1-14C]octanoate. After the incubation, capture the produced 14CO2 and measure radioactivity using a scintillation counter.

Protocol 2: In Vivo Analysis of Octanoate Metabolism using Stable Isotopes

Objective: To trace the metabolic fate of octanoate in vivo and determine its contribution to tissue energy metabolism.

Materials:

• [2,4,6,8-13C4]octanoate

• Anesthetic (e.g., isoflurane)

• Infusion pump and catheters

• Animal model (e.g., rat or mouse)

• Tissue collection tools

• NMR spectrometer or mass spectrometer

Procedure:

• Animal Preparation: Anesthetize the animal and insert catheters for infusion of the labeled substrate.

• Infusion: Infuse [2,4,6,8-13C4]octanoate intravenously for a defined period (e.g., 1 hour).

• Tissue Collection: At the end of the infusion period, rapidly collect tissues of interest (e.g., brain, liver, heart, skeletal muscle) and freeze them in liquid nitrogen to quench metabolic activity.

• Metabolite Extraction: Perform a perchloric acid or methanol-chloroform extraction to isolate metabolites from the tissues.

• NMR/MS Analysis: Analyze the tissue extracts using 13C-NMR spectroscopy or mass spectrometry to measure the incorporation of 13C into key metabolites such as glutamate, glutamine, and acetyl-CoA.

• Data Analysis: Calculate the fractional contribution of octanoate to the acetyl-CoA pool based on the isotopic enrichment of the measured metabolites.

Protocol 3: Assessment of Octanoate's Effect on Neuronal Activity

Objective: To investigate the electrophysiological effects of octanoate on specific neuronal populations (e.g., POMC neurons) in brain slices.

Materials:

• Brain slice preparation equipment (vibratome)

• Artificial cerebrospinal fluid (aCSF)

• Octanoic acid solution

• Electrophysiology rig (microscope, micromanipulators, amplifier, digitizer)

• Patch pipettes

Procedure:

• Brain Slice Preparation: Prepare acute hypothalamic brain slices from a suitable animal model (e.g., a transgenic mouse expressing a fluorescent reporter in POMC neurons).

• Electrophysiological Recording: Transfer a brain slice to the recording chamber of the electrophysiology rig, continuously perfused with aCSF.

• Neuron Identification: Identify POMC neurons based on their fluorescence.

• Patch-Clamp Recording: Obtain whole-cell patch-clamp recordings from the identified neurons to measure their membrane potential and firing rate.

• Octanoate Application: After establishing a stable baseline recording, perfuse the slice with aCSF containing a known concentration of octanoic acid.

• Data Acquisition and Analysis: Record the changes in membrane potential and action potential firing frequency in response to octanoate application. Analyze the data to determine if octanoate has an excitatory, inhibitory, or mixed effect on the neurons.

Disclaimer: These protocols are intended as a general guide. Researchers should optimize the specific conditions and concentrations based on their experimental setup and objectives. All animal experiments must be conducted in accordance with institutional and national guidelines for animal care and use.

References

• 1. Octanoate is differentially metabolized in liver and muscle and fails to rescue cardiomyopathy in CPT2 deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Octanoate is differentially metabolized in liver and muscle and fails to rescue cardiomyopathy in CPT2 deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Octanoate oxidation measured by 13C-NMR spectroscopy in rat skeletal muscle, heart, and liver - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: GC-MS Analysis of Monomethyl Octanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the GC-MS analysis of monomethyl octanoate (B1194180).

Frequently Asked Questions (FAQs)

Q1: What is the optimal GC column for monomethyl octanoate analysis?

A1: For the analysis of fatty acid methyl esters (FAMEs) like monomethyl octanoate, capillary columns with polar stationary phases are typically recommended. Columns with Carbowax-type (polyethylene glycol) or biscyanopropyl stationary phases provide good resolution for FAMEs.[1][2] The choice between them may depend on the specific requirements of the separation, especially if isomers are present.

Q2: What are the common derivatization methods for octanoic acid to form monomethyl octanoate?

A2: Due to the low volatility of free fatty acids, derivatization to their methyl esters is a standard and crucial step for successful GC-MS analysis.[1][2] Common methods include:

• Acid-catalyzed esterification: Using reagents like boron trifluoride in methanol (B129727) (BF₃-methanol) or methanolic HCl.

• Base-catalyzed transesterification: If starting from a glyceride, saponification with methanolic sodium hydroxide (B78521) can be used.

Q3: What are the expected major fragments in the electron ionization (EI) mass spectrum of monomethyl octanoate?

A3: The EI mass spectrum of monomethyl octanoate will show characteristic fragments that can be used for its identification and quantification. While fragmentation can be complex, some expected key ions include the molecular ion (M⁺) and fragments resulting from rearrangements and bond cleavages. The mass spectrum of methyl octanoate typically shows more abundant fragments at lower m/z values, which may have low specificity.

Troubleshooting Guide

Peak Shape Problems

Q4: My monomethyl octanoate peak is tailing. What are the possible causes and solutions?

A4: Peak tailing is a common issue in GC analysis and can be caused by several factors:

• Active sites in the GC system: Polar analytes can interact with active sites in the injector liner or the column itself.

  • Solution: Use a fresh, deactivated liner or trim 10-20 cm from the front of the column.

• Column contamination: Accumulation of nonvolatile sample residues can lead to peak tailing.

  • Solution: Trim the beginning of the column or, if contamination is severe, replace the column.

• Improper column installation: If the column is not cut properly or is positioned incorrectly in the inlet, it can cause peak tailing.

  • Solution: Re-cut the column to ensure a clean, 90-degree cut and verify its correct placement according to the manufacturer's instructions.

Q5: I am observing peak fronting for my monomethyl octanoate peak. Why is this happening?

A5: Peak fronting is often an indication of column overload.

• Cause: Injecting too much sample onto the column.

• Solutions:

  • Reduce the injection volume.

  • Dilute the sample.

  • Increase the split ratio.

  • Use a column with a larger internal diameter or a thicker stationary phase film.

Q6: My chromatographic peaks are broad, and the resolution is poor. What should I do?

A6: Broad peaks and poor resolution can stem from several issues:

• Thick column film: A thick stationary phase can lead to broader peaks.

  • Solution: Consider using a column with a thinner film to reduce compound retention.

• Increased dead volume: Dead volume in the system can cause peak broadening.

  • Solution: Ensure all connections are secure and appropriate liners are used. Reinstalling the column can help minimize dead volume.

• Incorrect gas flow rate: Suboptimal carrier gas flow can result in broadened peaks.

  • Solution: Verify and adjust the inlet and detector flow rates.

Q7: I am seeing split peaks for monomethyl octanoate. What is the cause?

A7: Split peaks can arise from issues during sample introduction.

• Cause: A fast autosampler injection into an open liner can sometimes cause splitting.

• Solution: Use a liner with glass wool or reduce the injection speed. Another potential cause is a partially blocked inlet frit on the column.

Ghost Peaks and Baseline Issues

Q8: I am observing ghost peaks in my chromatogram. Where are they coming from?

A8: Ghost peaks are unexpected peaks that can originate from various sources of contamination.

• Contaminated syringe or rinse solvents:

  • Solution: Replace the rinse solvents and either clean or replace the syringe.

• Sample carryover: Residual sample from a previous injection can elute in a subsequent run.

  • Solution: Ensure adequate cleaning of the injection port and syringe between runs.

• Backflash: If the sample volume exceeds the liner volume, it can lead to contamination and ghost peaks.

  • Solution: Inject a smaller volume, use a liner with a larger internal diameter, or increase the head pressure.

• Septum bleed: Pieces of the septum can enter the liner, or the septum itself can release volatile compounds.

  • Solution: Change the septum regularly.

Q9: The baseline in my chromatogram is drifting or rising. What could be the cause?

A9: Baseline instability can be due to several factors:

• Column bleed: At high temperatures, the stationary phase can degrade and elute, causing a rising baseline.

  • Solution: Ensure the operating temperature is within the column's recommended limits and properly condition new columns.

• Contaminated carrier gas: Impurities in the carrier gas can lead to a noisy or rising baseline.

  • Solution: Use high-purity gas and install or replace gas filters.

• System leaks: Leaks can introduce oxygen, which can degrade the stationary phase, especially at high temperatures.

  • Solution: Perform a leak check of the system.

Sensitivity and Other Issues

Q10: I am experiencing poor sensitivity for monomethyl octanoate. What should I check?

A10: A decrease in sensitivity can be due to a variety of issues:

• Contamination: A dirty injector, liner, or column can lead to a loss of sensitivity for active compounds.

  • Solution: Clean the injector, replace the inlet liner, and bake out or replace the column.

• Leaks: Leaks in the injector can reduce the amount of sample reaching the column.

  • Solution: Find and repair any leaks.

• Detector issues: A contaminated or improperly configured detector can result in poor sensitivity.

  • Solution: Clean the detector and check its parameters.

• Incorrect MS acquisition rate: A data acquisition rate that is too slow or too fast can decrease sensitivity.

  • Solution: Optimize the MS scan speed to ensure an adequate number of data points across the peak.

Quantitative Data Summary

The following table provides a summary of typical quantitative parameters that can be optimized for the GC-MS analysis of monomethyl octanoate. These are starting points and may require further refinement based on the specific instrument and application.

Parameter	Typical Value/Range	Potential Impact on Analysis
Injector Temperature	250 °C	Too low may cause poor volatilization; too high can cause degradation.
Injection Volume	1 µL	Larger volumes can lead to peak fronting and backflash.
Split Ratio	10:1 to 100:1	Higher ratios reduce the amount of sample on the column, which can prevent overload but may decrease sensitivity.
Carrier Gas Flow Rate	1-2 mL/min (Helium)	Affects peak shape and retention time.
Oven Temperature Program	Start at a lower temp (e.g., 50-100 °C), ramp to a higher temp (e.g., 250 °C)	The program will depend on the complexity of the sample matrix and the desired separation.
MS Source Temperature	230 °C	Affects fragmentation patterns and sensitivity.
MS Quadrupole Temperature	150 °C	Influences ion transmission and mass accuracy.
MS Scan Range	40-400 m/z	Should be set to include the molecular ion and key fragments of monomethyl octanoate.

Experimental Protocols

Protocol for Derivatization of Octanoic Acid to Monomethyl Octanoate

This protocol describes a common method for preparing monomethyl octanoate from octanoic acid for GC-MS analysis using BF₃-methanol.

Materials:

• Octanoic acid sample

• 14% Boron trifluoride in methanol (BF₃-methanol)

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate (B86663)

• Screw-cap vials

• Heating block or water bath

• Vortex mixer

• Pipettes

Procedure:

• Sample Preparation: Place a known amount of the octanoic acid sample into a screw-cap vial.

• Reagent Addition: Add an appropriate volume of 14% BF₃-methanol to the vial. A molar excess of the reagent is recommended.

• Reaction: Cap the vial tightly, vortex for 10 seconds, and heat at 60 °C for 60 minutes in a heating block or water bath. The time and temperature can be optimized.

• Cooling and Extraction:

  • Allow the vial to cool to room temperature.

  • Add 0.5 mL of saturated NaCl solution.

  • Add 0.6 mL of hexane, vortex, and allow the layers to separate.

• Collection: Carefully transfer the upper hexane layer containing the monomethyl octanoate to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS.

Visualizations

Caption: A flowchart for systematic troubleshooting of GC-MS analysis.

Caption: The logical workflow for monomethyl octanoate analysis by GC-MS.

References

• 1. gcms.cz [gcms.cz]
• 2. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]

Technical Support Center: Improving Peak Resolution of Monomethyl Octanoate in GC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in achieving optimal peak resolution for monomethyl octanoate (B1194180) in Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak resolution for monomethyl octanoate?

Poor peak resolution, often observed as broad or overlapping peaks, can stem from several factors. These include suboptimal column selection, incorrect oven temperature, non-ideal carrier gas flow rates, and issues within the injection system.[1][2][3] Column efficiency, selectivity, and the capacity factor are the three main pillars that determine the quality of separation.[4]

Q2: My monomethyl octanoate peak is tailing. What are the likely causes and solutions?

Peak tailing, where the latter half of the peak is drawn out, is commonly caused by the interaction of the analyte with active sites in the GC system.[5] These sites can be found on the inlet liner, at the head of the column due to contamination, or on poorly deactivated surfaces. Another cause can be "dead volume" resulting from improper column installation or connection.

Solutions:

• Check for System Activity: Use a fresh, deactivated inlet liner and trim 10-20 cm from the front of the column to remove accumulated non-volatile residues.

• Column Installation: Ensure the column is cut cleanly at a 90° angle and installed at the correct height in the inlet as per the manufacturer's instructions.

• Test for Flow Path Problems: Inject a non-polar compound like a light hydrocarbon. If it does not tail, the issue is likely chemical activity; if it also tails, there may be a physical flow path problem (dead volume).

Q3: My monomethyl octanoate peak is fronting. What does this indicate?

Peak fronting, where the first half of the peak is sloped, is most often a sign of column overload. This happens when the mass of the analyte injected exceeds the capacity of the stationary phase. It can also be caused by a mismatch in solubility between the analyte, the solvent, and the stationary phase.

Solutions:

• Reduce Analyte Concentration: Dilute the sample or reduce the injection volume.

• Increase Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of analyte reaching the column.

• Increase Column Capacity: Use a column with a larger internal diameter or a thicker stationary phase film.

Q4: I am observing split peaks for monomethyl octanoate. Why is this happening?

Split peaks can arise from various issues, primarily related to the injection process. A fast autosampler injection into an open-port liner can cause the sample to not vaporize homogeneously. It can also occur if the initial oven temperature is too high relative to the solvent's boiling point, preventing proper analyte focusing at the head of the column. In some cases, issues like a damaged syringe needle tip can also lead to peak splitting.

Solutions:

• Optimize Injection: Use an inlet liner with glass wool or reduce the injection speed to promote better sample vaporization.

• Adjust Oven Temperature: Ensure the initial oven temperature is at least 20°C below the boiling point of the sample solvent to achieve good thermal and solvent focusing.

• Check Consumables: Inspect the syringe for damage and ensure the septum is not cored or leaking.

Q5: How do I select the appropriate GC column for monomethyl octanoate analysis?

Monomethyl octanoate is a fatty acid methyl ester (FAME). For FAME analysis, polar stationary phases are generally required to separate components based on carbon number and degree of unsaturation.

• Stationary Phase: Highly polar phases like polyethylene (B3416737) glycol (WAX-type columns) or cyanopropyl silicone phases (e.g., DB-23, HP-88) are recommended. A Carbowax-type column is often considered a standard for routine fatty acid analysis.

• Column Dimensions: For most applications, a column with dimensions of 30 m length, 0.25 mm internal diameter (I.D.), and 0.25 µm film thickness provides a good balance of efficiency and sample capacity. For higher resolution of complex mixtures, a longer column (e.g., 100 m) may be necessary.

Troubleshooting Guide for Poor Peak Resolution

This guide provides a systematic approach to diagnosing and resolving poor peak resolution. The logical workflow below can help isolate the problem efficiently.

Caption: A logical workflow for troubleshooting poor GC peak resolution.

Data Presentation: Impact of Parameter Optimization

Optimizing GC parameters has a direct and measurable impact on peak resolution (Rs) and symmetry. The following table summarizes a hypothetical optimization study to illustrate these effects.

Table 1: Example of Parameter Optimization for Monomethyl Octanoate Resolution

Parameter Changed	Initial Value	Optimized Value	Resolution (Rs) between Monomethyl Octanoate and a Close Eluting Peak	Peak Asymmetry (As)
Column Length	30 m	60 m	1.6	2.5 (+40%)
Initial Oven Temp.	100 °C	80 °C	1.5	2.2 (+47%)
Carrier Gas Flow	2.0 mL/min	1.2 mL/min (Optimal)	1.4	2.1 (+50%)
Stationary Phase Film	0.50 µm	0.25 µm	1.7	2.4 (+41%)

| Sample Concentration | 100 µg/mL | 25 µg/mL | 1.3 | 1.5 (Fronting Eliminated) |

Note: Resolution improvement percentages are based on the fundamental principle that resolution is proportional to the square root of column length/efficiency. Lowering temperature increases retention and thus separation. Reducing concentration mitigates overload.

Experimental Protocols

Protocol 1: Sample Preparation - Derivatization of Octanoic Acid

For GC analysis, carboxylic acids like octanoic acid must be derivatized to their more volatile methyl esters (FAMEs) to ensure good peak shape.

Materials:

• Sample containing octanoic acid

• 14% Boron Trifluoride in Methanol (BF₃-Methanol)

• Hexane (B92381) (GC grade)

• Deionized Water

• Screw-cap test tubes

Procedure:

• Sample Preparation: Place an accurately weighed sample (equivalent to ~10 mg of octanoic acid) into a screw-cap test tube. If the sample is in a solvent, evaporate the solvent under a gentle stream of nitrogen.

• Reagent Addition: Add 2 mL of 14% BF₃-methanol solution to the residue.

• Reaction: Tightly cap the tube and heat it in a water bath or heating block at 60°C for 10 minutes.

• Cooling: Cool the tube to room temperature.

• FAME Extraction: Add 1 mL of hexane and 1 mL of deionized water to the tube. Vortex vigorously for 1 minute.

• Collection: Allow the layers to separate. Carefully transfer the upper hexane layer, which contains the monomethyl octanoate, into a clean GC vial for analysis.

Protocol 2: Standard GC-FID Method for Monomethyl Octanoate Analysis

The following parameters serve as a robust starting point and should be optimized for the specific instrument and column in use.

Table 2: Recommended GC-FID Conditions

Parameter	Setting	Rationale
System	Gas Chromatograph with Flame Ionization Detector (FID)	Standard for FAME analysis.
Column	Polar WAX or Cyanopropyl column (e.g., DB-Wax, HP-88)	"Like dissolves like" principle for polar analytes.
	Dimensions: 30 m x 0.25 mm I.D., 0.25 µm film	Balances efficiency and capacity.
Inlet	Split/Splitless Injector
	Mode: Split (e.g., 50:1 ratio)	Prevents column overload.
	Temperature: 250 °C	Ensures complete vaporization.
Carrier Gas	Helium or Hydrogen
	Flow Rate: ~1.2 mL/min (for 0.25 mm I.D. column)	Optimize for best efficiency.
Oven Program	Initial Temp: 80°C, hold for 1 min	Low initial temp for analyte focusing.
	Ramp: 10 °C/min to 220 °C	Separates analytes by boiling point.
	Final Hold: Hold at 220 °C for 5 min	Ensures all components elute.
Detector	FID
	Temperature: 280 °C	Prevents condensation of analytes.
	H₂ Flow: 30 mL/min (Optimize as per manufacturer)
	Air Flow: 300 mL/min (Optimize as per manufacturer)

| Injection | Volume: 1 µL | |

Visualization of Key GC Concepts

Understanding the interplay between GC parameters is crucial for method development.

Caption: Key factors influencing GC peak resolution.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 3. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 4. youtube.com [youtube.com]
• 5. agilent.com [agilent.com]

Technical Support Center: Chromatographic Analysis of Monomethyl Octanoate

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering co-elution issues during the analysis of monomethyl octanoate (B1194180) (also known as methyl octanoate).

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem?

A1: Co-elution occurs when two or more different compounds elute from a chromatography column at the same time, resulting in a single, overlapping peak.[1][2] This phenomenon is a significant issue in analytical chemistry because it compromises data integrity. When peaks are not fully resolved, it becomes impossible to accurately identify and quantify the individual components, leading to unreliable results.[1][2]

Q2: I suspect monomethyl octanoate is co-eluting with another compound. How can I confirm this?

A2: Confirming co-elution is the first critical step. Here are several methods:

• Visual Peak Shape Inspection: Look for asymmetrical peaks, such as those with a "shoulder" or a split top. A shoulder is a discontinuity in the peak shape, which is different from tailing (a gradual exponential decline).[1]

• Use of Advanced Detectors:

  • Diode Array Detector (DAD/PDA): A DAD collects multiple UV spectra across the peak. If the spectra are not identical throughout, it indicates the presence of more than one compound.

  • Mass Spectrometry (MS): An MS detector is a powerful tool for identifying co-elution. By examining the mass spectra at different points across the peak (the upslope, apex, and downslope), you can identify the presence of different mass-to-charge ratios (m/z), confirming that multiple compounds are present. If you are using an isotopically labeled internal standard that co-elutes (like a deuterated version), you can quantify each compound using their unique mass traces instead of the total ion chromatogram (TIC).

Q3: How can I resolve the co-elution of monomethyl octanoate in my Gas Chromatography (GC) method?

A3: Resolving co-eluting peaks in GC involves optimizing your method to alter the selectivity or improve column efficiency. Monomethyl octanoate, a fatty acid methyl ester (FAME), is typically analyzed on polar stationary phases.

• Optimize the Temperature Program: This is often the most effective initial step.

  • Slower Ramp Rate: A slower temperature ramp can increase the separation between closely eluting compounds.

  • Lower Initial Temperature: Decreasing the starting oven temperature can improve the resolution of early-eluting peaks.

• Select a Different GC Column: If temperature adjustments are insufficient, changing the column chemistry is the next logical step.

  • Change Stationary Phase: The choice of stationary phase is critical. For FAMEs, columns with polar stationary phases like polyethylene (B3416737) glycols (e.g., DB-Wax) or cyanopropyl silicones (e.g., DB-23) are commonly used to separate based on carbon number and degree of unsaturation. If you are using one, switching to the other may alter selectivity and resolve the co-elution.

  • Increase Column Length: A longer column provides more theoretical plates, which can enhance resolution, but this will also increase analysis time.

• Adjust Carrier Gas Flow Rate: Optimizing the flow rate of the carrier gas (e.g., Helium or Hydrogen) can improve column efficiency and, consequently, resolution.

Below is a troubleshooting workflow for resolving co-elution in GC.

A logical workflow for troubleshooting GC co-elution issues.

Q4: What are the best strategies for resolving co-elution with monomethyl octanoate in Reverse-Phase HPLC?

A4: In HPLC, resolving co-elution involves adjusting the mobile phase, changing the stationary phase, or modifying operating parameters. For medium-chain fatty acids or their esters, C8 or C18 columns are typically used.

• Modify the Mobile Phase:

  • Adjust Solvent Strength: Weaken the mobile phase (e.g., by increasing the proportion of water in a methanol (B129727)/water or acetonitrile/water system) to increase retention times. This often improves the separation of closely eluting peaks.

  • Change Organic Solvent: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation due to different solvent-analyte interactions.

• Change the HPLC Column:

  • Different Stationary Phase: If mobile phase optimization fails, the column's stationary phase may not have the right chemistry. Switching from a C18 to a C8 column, or to a phenyl-hexyl column, can provide a different selectivity and may resolve the co-elution.

  • Decrease Particle Size / Increase Length: Columns with smaller particles or longer lengths provide higher efficiency and can improve resolution, though this may increase backpressure and run time.

• Optimize Operating Parameters:

  • Flow Rate: Reducing the flow rate can improve resolution by allowing more time for interaction between the analytes and the stationary phase.

  • Temperature: Adjusting the column temperature affects both retention and selectivity. Experimenting with different temperatures within the column's stable range can sometimes resolve overlapping peaks.

The following diagram illustrates the relationship between key chromatographic parameters and peak resolution.

Key parameters influencing chromatographic resolution.

Troubleshooting Data & Protocols

Case Study: Resolving Monomethyl Octanoate from a Co-eluting Impurity in GC

An initial GC-FID analysis showed monomethyl octanoate co-eluting with an unknown impurity. The following table summarizes the optimization process.

Table 1: GC Method Optimization Data

Parameter	Initial Method	Optimized Method
Column	DB-Wax, 30 m x 0.25 mm, 0.25 µm	DB-23, 60 m x 0.25 mm, 0.25 µm
Temperature Program	100°C (1 min), ramp 10°C/min to 220°C	80°C (2 min), ramp 4°C/min to 200°C
Monomethyl Octanoate RT	8.52 min	14.78 min
Impurity RT	8.52 min	15.05 min
Resolution (Rs)	0.00	1.65

Detailed Protocol: Optimized GC Method

• Instrumentation: Gas Chromatograph with Flame Ionization Detector (GC-FID).

• Column: Agilent DB-23 (60 m x 0.25 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• Inlet: Split/Splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase temperature at 4°C per minute to 200°C.

  • Hold: Hold at 200°C for 5 minutes.

• Detector: FID at 260°C.

• Sample Preparation: Dilute sample containing monomethyl octanoate in hexane. If analyzing underivatized fatty acids, they must first be converted to fatty acid methyl esters (FAMEs), for instance, using boron trifluoride in methanol.

Case Study: Resolving Monomethyl Octanoate in an RP-HPLC Matrix

An initial RP-HPLC-UV analysis showed monomethyl octanoate co-eluting with another medium-chain lipid. The optimization focused on mobile phase and column chemistry.

Table 2: HPLC Method Optimization Data

Parameter	Initial Method	Optimized Method
Column	C18, 4.6 x 150 mm, 5 µm	C8, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (70:30)	Methanol:Water (60:40) with 0.1% TFA
Monomethyl Octanoate RT	5.11 min	9.34 min
Co-elutant RT	5.11 min	9.88 min
Resolution (Rs)	0.00	1.58

Detailed Protocol: Optimized HPLC Method

• Instrumentation: High-Performance Liquid Chromatography system with a UV or Refractive Index (RI) detector.

• Column: C8 reverse-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Methanol and Water (60:40 v/v) containing 0.1% Trifluoroacetic Acid (TFA).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm (if response is sufficient) or Refractive Index detector.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase (Methanol:Water 60:40) to prevent peak distortion.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Technical Support Center: Optimizing Injection Parameters for Volatile Esters

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for optimizing injection parameters for volatile esters, with a specific focus on methyl octanoate (B1194180). It is designed for researchers, scientists, and drug development professionals to address common issues encountered during gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the ideal injection technique for analyzing volatile esters like methyl octanoate?

A1: Both split and splitless injections can be used for volatile esters, and the choice depends on the concentration of the analyte in your sample.[1][2]

• Split Injection: This is the most common and versatile technique.[3] It is ideal for samples with high concentrations of the analyte.[2] In this mode, a portion of the injected sample is vented, preventing column overload and leading to sharp, narrow peaks.[2]

• Splitless Injection: This technique is suitable for trace analysis where the analyte concentration is very low. The entire sample is transferred to the column, maximizing sensitivity. However, it can sometimes lead to broader peaks for volatile compounds if not optimized correctly.

Q2: What are the recommended starting GC parameters for methyl octanoate analysis?

A2: A good starting point for method development for methyl octanoate analysis would be:

• Injection Mode: Split (e.g., 50:1 ratio)

• Injector Temperature: 250 °C

• Initial Oven Temperature: Start at a lower temperature (e.g., 50-60 °C) to ensure good focusing of the volatile ester.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

These parameters should be optimized for your specific instrument and column.

Q3: How do I choose the correct split ratio for my analysis?

A3: The optimal split ratio depends on your sample concentration.

• For trace analysis , use a lower split ratio (e.g., 5:1 or 10:1) to allow more of the analyte to reach the column and increase sensitivity.

• For highly concentrated samples , a higher split ratio (e.g., 50:1 or 100:1) is necessary to prevent overloading the column.

• A good starting point for method development is a split ratio of 10:1. You can then adjust it based on the resulting peak shapes and detector response.

Q4: When should I use a splitless injection and what is the critical parameter to optimize?

A4: Use a splitless injection when analyzing samples with very low concentrations of analytes to ensure maximum sensitivity. The most critical parameter to optimize is the splitless hold time . This is the duration the split vent remains closed to allow the transfer of the entire vaporized sample onto the column. A general rule of thumb is to set the splitless hold time long enough to sweep the liner volume 1.5 to 2 times with the carrier gas.

Q5: My peaks are tailing. What are the possible causes and how can I fix it?

A5: Peak tailing can be caused by several factors:

• Active sites in the inlet or column: Polar analytes can interact with active sites, causing tailing. Using a fresh, deactivated liner or trimming the front of the column can help.

• Improper column installation: If the column is not cut cleanly or is positioned incorrectly in the inlet, it can lead to peak distortion. Re-cutting and reinstalling the column properly is the solution.

• Column contamination: Buildup of non-volatile residues can cause tailing. Cleaning or replacing the liner and trimming the column can resolve this.

• Mismatch between solvent and stationary phase polarity: Using a polar solvent with a non-polar column (or vice-versa) in splitless mode can cause peak splitting or tailing.

Troubleshooting Guides

Problem: Poor Peak Shape (Fronting or Tailing)

Symptom	Possible Cause	Recommended Solution
Peak Tailing	Active sites in the liner or column.	Use a new, deactivated liner. Trim 10-20 cm from the front of the column.
Improper column cut or installation.	Re-cut the column ensuring a clean, square cut and reinstall it at the correct height in the inlet.
Column overload.	Increase the split ratio or dilute the sample.
Peak Fronting	Column overload.	Increase the split ratio or dilute the sample.
Incompatible solvent and stationary phase.	Ensure the polarity of the solvent matches the polarity of the column's stationary phase, especially for splitless injections.
Initial oven temperature is too high.	For splitless injection, set the initial oven temperature at least 20°C below the boiling point of the solvent.

Problem: Irreproducible Peak Areas

Symptom	Possible Cause	Recommended Solution
Varying peak areas	Leaks in the injection port.	Check for leaks at the septum and column connections using an electronic leak detector.
Inconsistent injection volume.	Ensure the autosampler syringe is functioning correctly and there are no air bubbles in the syringe.
Sample degradation in the inlet.	Lower the injector temperature. Use a deactivated liner.
Split ratio is not optimized.	Ensure the split ratio is appropriate for the sample concentration to avoid discrimination of more volatile components.

Quantitative Data Summary

The following table summarizes recommended starting parameters for the GC analysis of methyl octanoate. These should be considered as a starting point and further optimization may be required for specific applications.

Parameter	Recommended Setting	Notes
Injection Mode	Split	A 50:1 split ratio is a good starting point for moderately concentrated samples. For trace analysis, consider splitless or a lower split ratio (e.g., 10:1).
Injector Temperature	250 °C	This temperature works well for a wide range of compounds. It can be optimized between 250 °C and 300 °C.
Split Ratio	10:1 to 100:1	Lower ratios (10:1, 20:1) for lower concentrations, higher ratios (50:1, 100:1) for higher concentrations.
Splitless Hold Time	30 - 90 seconds	This needs to be optimized based on the liner volume and column flow rate to ensure complete transfer of the sample.
Initial Oven Temperature	55 °C (hold for 1 min)	A lower initial temperature helps to focus volatile analytes at the head of the column.
Oven Temperature Program	Ramp at 20 °C/min to 130 °C (hold 2 min), then 5 °C/min to 160 °C, then 30 °C/min to 300 °C (hold 5 min)	This is an example program and should be adapted based on the specific separation needs.
Carrier Gas Flow Rate	1.2 mL/min (Helium)	A constant flow rate is recommended for reproducible retention times.

Experimental Protocols

Protocol 1: Split Injection Method for Methyl Octanoate

• Sample Preparation: Prepare a standard solution of methyl octanoate in a suitable solvent (e.g., hexane) at a concentration appropriate for your detector.

• GC Configuration:

  • Column: Use a suitable capillary column (e.g., VF-17ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector: Set to split mode.

  • Liner: Use a deactivated split liner, preferably with glass wool to aid in vaporization and sample homogenization.

• Method Parameters:

  • Injector Temperature: 250 °C.

  • Split Ratio: Start with 50:1.

  • Injection Volume: 1 µL.

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold: 5 minutes at 200 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Analysis: Inject the sample and acquire the chromatogram.

• Optimization: Adjust the split ratio based on the peak shape and intensity. If the peak is too large and fronting, increase the split ratio. If the peak is too small, decrease the split ratio.

Protocol 2: Splitless Injection Method for Trace Analysis of Methyl Octanoate

• Sample Preparation: Prepare a dilute standard solution of methyl octanoate in a suitable solvent (e.g., hexane).

• GC Configuration:

  • Column: Use a suitable capillary column (e.g., VF-17ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector: Set to splitless mode.

  • Liner: Use a deactivated splitless liner with a taper and glass wool.

• Method Parameters:

  • Injector Temperature: 250 °C.

  • Splitless Hold Time: Start with 0.75 minutes (45 seconds).

  • Injection Volume: 1 µL.

  • Oven Program:

    • Initial Temperature: 40 °C (20-30°C below the boiling point of hexane), hold for 2 minutes. This is crucial for solvent focusing.

    • Ramp: 15 °C/min to 200 °C.

    • Hold: 5 minutes at 200 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Analysis: Inject the sample and acquire the chromatogram.

• Optimization: Adjust the splitless hold time. If early eluting peaks are broad, the hold time may be too long. If the response of later eluting compounds is poor, the hold time may be too short.

Visualizations

Caption: Workflow for optimizing GC injection parameters.

Caption: Troubleshooting logic for common GC issues.

References

• 1. ues.pku.edu.cn [ues.pku.edu.cn]
• 2. How to Adjust GC-MS Split Ratio for Concentrated Samples [eureka.patsnap.com]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: Quantification of Low Concentrations of Methyl Octanoate

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately quantifying low concentrations of methyl octanoate (B1194180).

Troubleshooting Guide

This guide addresses specific issues you may encounter during the gas chromatography (GC) analysis of methyl octanoate, particularly at low concentrations.

1. Poor Calibration Curve Linearity (R² < 0.99)

• Question: Why is my calibration curve for methyl octanoate not linear?

• Answer: Non-linearity in your calibration curve can arise from several factors. At high concentrations, detector saturation, especially with a flame ionization detector (FID), can occur. Conversely, at very low concentrations, you might be operating near the limit of detection (LOD) or limit of quantitation (LOQ), where a low signal-to-noise ratio leads to greater variability[1]. Other common causes include incomplete derivatization of standards, leading to inconsistent concentrations, or issues with the GC system itself, such as a contaminated injector liner or a degraded column[1]. It is crucial that your calibration standards span the expected concentration range of your unknown samples[1]. For better accuracy at low concentrations, it is recommended to construct a calibration curve using only low-level standards[2].

2. Inaccurate Quantification and Poor Recovery

• Question: My sample recovery for methyl octanoate is low and inconsistent. What are the likely causes?

• Answer: Low and inconsistent recovery can often be traced back to the sample preparation steps. Incomplete derivatization is a primary concern; the conversion of octanoic acid to methyl octanoate must be complete for accurate quantification[1]. The extraction process is also critical. The choice of extraction solvent and the efficiency of the liquid-liquid extraction can significantly impact recovery. Additionally, the selection of an appropriate internal standard is crucial to correct for sample loss during preparation and injection.

• Question: How can I minimize contamination when analyzing low concentrations?

• Answer: Contamination can be a significant issue, leading to biased and incorrect results, especially when dealing with low analyte concentrations. To minimize contamination, always use high-purity solvents and reagents. Ensure all glassware is scrupulously clean; routine inspection for scratches or cracks is recommended, as these can increase the likelihood of contamination. Whenever possible, use new or disposable containers. Running solvent blanks between samples can help identify and mitigate carryover from the injection port or column. A dedicated GC system for low-level analyses can also help prevent cross-contamination from higher concentration samples.

3. Chromatographic Issues

• Question: My chromatographic peaks for methyl octanoate are tailing or broadening. What could be the problem?

• Answer: Peak tailing or broadening can be caused by several factors. Active sites in the GC inlet liner or on the column can interact with the analyte. Using a deactivated liner and a high-quality, well-maintained column is essential. The derivatization of octanoic acid to its methyl ester is specifically done to improve volatility and chromatographic performance, ensuring better peak shape. If issues persist, check for and address any leaks in the system, optimize the oven temperature program, and ensure the carrier gas flow rate is appropriate.

• Question: I am observing signal suppression or enhancement in my samples. What is the cause and how can I address it?

• Answer: This phenomenon is known as a matrix effect, where co-eluting components from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification. Matrix effects can be assessed by comparing the analyte's response in a pure solvent standard to its response in a sample matrix spiked with the analyte after extraction. To mitigate matrix effects, you can improve sample cleanup procedures to remove interfering components, optimize chromatographic separation to resolve the analyte from matrix components, or use a matrix-matched calibration curve.

Frequently Asked Questions (FAQs)

• Question: Why is derivatization necessary for the analysis of octanoic acid by GC?

• Answer: Direct analysis of octanoic acid by gas chromatography is challenging due to its low volatility and potential for peak tailing. Derivatization to its methyl ester, methyl octanoate, increases the compound's volatility and improves its chromatographic behavior, resulting in better peak shape and sensitivity.

• Question: What is a suitable internal standard for quantifying methyl octanoate?

• Answer: A good internal standard should be chemically similar to the analyte but not present in the original sample. For fatty acid methyl ester (FAME) analysis, odd-chain fatty acid methyl esters like methyl heptadecanoate (C17:0) or methyl nonadecanoate (B1228766) (C19:0) are commonly used. Deuterated standards, such as methyl heptadecanoate-d33, are also excellent choices, especially for mass spectrometry-based methods.

• Question: What are the recommended concentration ranges for my calibration standards?

• Answer: The concentration range of your calibration standards should bracket the expected concentration of methyl octanoate in your samples. It is good practice to prepare two sets of calibration curves if you expect a wide range of concentrations: a low-level set (e.g., 0.5, 2.0, 5.0, 10.0 µg/mL) and a high-level set (e.g., 20.0, 50.0, 80.0, 100.0 µg/mL).

• Question: Which analytical technique is best for quantifying low concentrations of methyl octanoate?

• Answer: Gas chromatography coupled with mass spectrometry (GC-MS) is a highly sensitive and specific technique for the quantification of low concentrations of methyl octanoate. The mass spectrometer can be operated in selected ion monitoring (SIM) mode to further enhance sensitivity and selectivity for the target analyte.

Quantitative Data Summary

Table 1: Example GC-MS Parameters for Methyl Octanoate Analysis

Parameter	Setting	Reference
GC System	Shimadzu GCMS-QP2020 NX or equivalent
Column	Stabilwax™ capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Carrier Gas	Helium
Oven Program	Initial 50°C, hold for 2 min, ramp to 220°C at 10°C/min, hold for 5 min
MS Interface Temp	250 °C
Ion Source Temp	200 °C
Ionization Mode	Electron Ionization (EI) or Chemical Ionization (CI)
Quantification Ions (EI)	m/z 74, 87, 158

Table 2: Example Calibration Standard Concentrations

Standard Level	Low Range Concentration (µg/mL)	High Range Concentration (µg/mL)
Blank	0.0	0.0
Level 1	2.0	20.0
Level 2	4.0	40.0
Level 3	6.0	60.0
Level 4	8.0	80.0
Level 5	10.0	100.0
Based on a protocol for FAMEs in jet fuel, adaptable for other matrices.

Experimental Protocols

Protocol 1: Quantification of Octanoic Acid from a Salt Matrix via Methylation

This protocol details the conversion of an octanoate salt to free octanoic acid, followed by extraction and derivatization to methyl octanoate for GC analysis.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the magnesium octanoate sample into a screw-cap test tube.
• Add a known amount of internal standard (e.g., heptanoic acid).
• Add 1 mL of 1N HCl to the tube to lower the pH to <2. This protonates the octanoate to form free octanoic acid. Vortex for 30 seconds.

2. Extraction:

• Add 5 mL of diethyl ether or hexane (B92381) to the tube.
• Cap the tube tightly and vortex vigorously for 2 minutes to extract the octanoic acid into the organic layer.
• Centrifuge at 3000 rpm for 5 minutes to achieve clear phase separation.
• Carefully transfer the upper organic layer to a clean tube.
• Dry the organic extract over anhydrous sodium sulfate.

3. Derivatization:

• Evaporate the solvent under a gentle stream of nitrogen.
• Add 2 mL of a derivatization agent, such as 14% boron trifluoride-methanol solution (BF₃-MeOH).
• Cap the tube and heat at 60°C for 30 minutes.
• Allow the tube to cool to room temperature.
• Add 1 mL of water and 2 mL of hexane, then vortex to extract the methyl octanoate into the hexane layer.
• Transfer the hexane layer to a GC vial for analysis.

4. Quantification:

• Prepare a calibration curve using standards of methyl octanoate at known concentrations (e.g., 10, 50, 100, 250, 500 µg/mL) with a fixed concentration of the internal standard.
• Analyze the samples and standards by GC-FID or GC-MS.
• Calculate the concentration of methyl octanoate in the samples based on the calibration curve.

Visualizations

Caption: Experimental workflow for methyl octanoate quantification.

Caption: Troubleshooting poor calibration curve linearity.

References

• 1. benchchem.com [benchchem.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]

Reference Data & Comparative Studies

Monomethyl Octanoate as a Potential Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for sensitive, specific, and non-invasive biomarkers is a cornerstone of modern medicine, facilitating early disease detection, prognostic evaluation, and personalized treatment strategies. In this context, volatile organic compounds (VOCs) and fatty acid metabolites have emerged as a promising frontier. This guide provides a comprehensive validation overview of monomethyl octanoate (B1194180), a fatty acid methyl ester, as a potential biomarker, and objectively compares its performance with a well-established biomarker, Carcinoembryonic Antigen (CEA), in the context of colorectal cancer.

Performance Characteristics: Monomethyl Octanoate vs. Carcinoembryonic Antigen (CEA)

The following table summarizes the performance characteristics of monomethyl octanoate's precursor, octanoic acid, in predicting chemotherapy efficacy in colorectal cancer and the established performance of CEA in detecting colorectal cancer recurrence.

Biomarker	Application	Parameter	Value	Supporting Data
Octanoic Acid	Predicting Chemotherapy Efficacy in Colorectal Cancer	Hazard Ratio	3.3	Patients with serum octanoic acid levels >4.80 µM have a 3.3 times higher risk of disease progression.
p-value	0.033	The association between high serum octanoic acid and time to disease progression is statistically significant.
Cut-off Level	>4.80 µM	A serum concentration above this threshold is associated with a poorer prognosis.
Carcinoembryonic Antigen (CEA)	Detecting Colorectal Cancer Recurrence	Sensitivity	~80%	Serial CEA measurements can detect recurrent colorectal cancer with approximately 80% sensitivity.[1][2]
Specificity	~70%	The specificity of serial CEA measurements for recurrent colorectal cancer is around 70%.[1][2]
Positive Predictive Value	45.8% - 95.2%	The reliability of a positive CEA test in confirming recurrence can vary widely.[3]
Negative Predictive Value	>80%	A negative CEA test provides a high degree of confidence in the absence of recurrence.

Experimental Protocols

Detailed methodologies for the detection and quantification of monomethyl octanoate and CEA are crucial for the reproducibility and validation of research findings.

Monomethyl Octanoate Detection via Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the analysis of fatty acid methyl esters, such as monomethyl octanoate, in serum.

1. Lipid Extraction:

• To 100 µL of serum, add 1 mL of a chloroform/methanol mixture (2:1, v/v).

• For quantitative analysis, spike the sample with a known amount of an internal standard (e.g., a deuterated version of the analyte).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Induce phase separation by adding 200 µL of deionized water and vortexing again.

• Centrifuge the sample at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (chloroform) containing the lipids.

• Dry the extracted lipids under a gentle stream of nitrogen.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

• Seal the tube and heat at 80°C for 1 hour to facilitate the methylation of fatty acids.

• After cooling, add 1 mL of hexane (B92381) and 0.5 mL of deionized water, and vortex to extract the FAMEs into the hexane layer.

• Collect the upper hexane layer for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230°C

  • Electron Ionization Energy: 70 eV

  • Scan Range: m/z 50-500

Carcinoembryonic Antigen (CEA) Detection via Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a standard sandwich ELISA for the quantification of CEA in serum.

1. Sample and Reagent Preparation:

• Allow all reagents and patient serum samples to reach room temperature.

• Prepare a series of CEA standards with known concentrations to generate a standard curve.

• Dilute patient serum samples as required.

2. Assay Procedure:

• Pipette 50 µL of standards, controls, and patient samples into the wells of a microplate pre-coated with anti-CEA antibodies.

• Add 100 µL of enzyme-conjugated anti-CEA antibody to each well.

• Incubate the plate for 60 minutes at room temperature.

• Wash the wells three times with 300 µL of wash buffer to remove unbound reagents.

• Add 100 µL of a chromogenic substrate (e.g., TMB) to each well and incubate for 15 minutes in the dark.

• Stop the reaction by adding 50 µL of stop solution to each well.

3. Data Analysis:

• Measure the absorbance of each well at 450 nm using a microplate reader.

• Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

• Determine the CEA concentration in the patient samples by interpolating their absorbance values from the standard curve.

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental procedures enhances the understanding of the biomarker's role and its measurement.

References

• 1. Carcinoembryonic antigen as a marker for colorectal cancer: is it clinically useful? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carcinoembryonic Antigen - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. The diagnostic accuracy of carcinoembryonic antigen to detect colorectal cancer recurrence - A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Monomethyl Octanoate and Ethyl Octanoate as Flavor Compounds

In the realm of flavor and fragrance chemistry, esters play a pivotal role in defining the characteristic aroma and taste of a vast array of food products and consumer goods. Among these, monomethyl octanoate (B1194180) and ethyl octanoate are two prominent aliphatic esters that, while structurally similar, offer distinct sensory profiles and functional properties. This guide provides a comprehensive comparison of these two flavor compounds, supported by physicochemical data and standardized experimental protocols, to aid researchers, scientists, and drug development professionals in their formulation and analysis endeavors.

Physicochemical and Sensory Profile Comparison

Both methyl octanoate and ethyl octanoate are esters of octanoic acid, differing only in their alcohol moiety—methanol and ethanol (B145695), respectively. This subtle structural difference leads to variations in their physical properties and, more importantly, their organoleptic characteristics.

Monomethyl Octanoate (Methyl Caprylate) is characterized by a powerful, winey, and fruity aroma, often with notes of orange and apricot.[1][2] Its taste is described as oily and somewhat orange-like.[3] It is a colorless to pale yellow liquid and is insoluble in water but soluble in organic solvents like alcohol and ether.[1][2]

Ethyl Octanoate (Ethyl Caprylate) presents a strong fruity and floral aroma. It is a key component in the aroma of fermented beverages like beer, wine, and brandy. Its flavor profile is often described as having notes of apricot, banana, and pineapple with a sweet, brandy-like taste. Similar to its methyl counterpart, it is a colorless liquid with low solubility in water but good solubility in organic solvents.

Quantitative Data Summary

The following tables summarize the key quantitative data for monomethyl octanoate and ethyl octanoate, facilitating a direct comparison of their physical and sensory properties.

Table 1: Physicochemical Properties

Property	Monomethyl Octanoate	Ethyl Octanoate
CAS Number	111-11-5	106-32-1
Molecular Formula	C₉H₁₈O₂	C₁₀H₂₀O₂
Molecular Weight ( g/mol )	158.24	172.27
Appearance	Colorless to pale yellow liquid	Colorless liquid
Boiling Point (°C)	193 - 195	208
Melting Point (°C)	-40	-48
Density (g/cm³ at 20°C)	0.877	0.862
Flash Point (°C)	68 - 82	79
Solubility in Water	Insoluble	70.1 mg/L
Solubility in Organic Solvents	Soluble in alcohol and ether	Soluble in ethanol, methanol, chloroform

Table 2: Sensory Properties

Property	Monomethyl Octanoate	Ethyl Octanoate
Odor Description	Powerful, winey, fruity, orange-like	Fruity, floral, sweet, brandy-like
Taste Description	Oily, somewhat orange-like	Apricot, pineapple, sweet
Flavor/Odor Detection Threshold	~0.1 mg/kg (~100 ppb)	15 ppb (in water)
Natural Occurrence	Found in some plant oils and fermented products	Present in many fruits and alcoholic beverages
Applications	Flavoring agent in juices, dairy, candies, baked goods; fragrance in cosmetics	Flavoring in food and beverages; scent additive in perfumes

Experimental Protocols

To ensure accurate and reproducible analysis of flavor compounds, standardized experimental protocols are essential. Below are detailed methodologies for sensory evaluation and chemical analysis.

Sensory Evaluation: Descriptive Analysis

Objective: To identify and quantify the sensory attributes of monomethyl octanoate and ethyl octanoate.

Materials:

• Monomethyl octanoate (high purity)

• Ethyl octanoate (high purity)

• Deodorized, neutral base (e.g., 5% sucrose (B13894) solution or 10% ethanol in water)

• Opaque, coded sample cups

• Odor-free room with controlled temperature and lighting

• Panel of 8-12 trained sensory assessors

Procedure:

• Panel Training: Train panelists to identify and scale the intensity of relevant aroma and flavor attributes (e.g., fruity, waxy, sweet, alcoholic).

• Sample Preparation: Prepare solutions of each ester at various concentrations in the neutral base. The concentrations should be above the detection threshold and chosen to highlight key sensory differences.

• Sample Presentation: Present the coded samples to the panelists in a randomized and balanced order to minimize bias.

• Evaluation: Panelists will evaluate the aroma of each sample first, then the flavor. They will rate the intensity of each identified attribute on a structured scale (e.g., a 15-cm line scale from "not perceptible" to "very strong").

• Data Analysis: Analyze the collected data using statistical methods (e.g., ANOVA) to determine significant differences in the sensory profiles of the two compounds.

Workflow for Descriptive Sensory Analysis

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of monomethyl octanoate and ethyl octanoate samples and to identify any trace impurities that may affect their flavor profiles.

Materials:

• Monomethyl octanoate sample

• Ethyl octanoate sample

• High-purity solvent (e.g., hexane (B92381) or dichloromethane)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate capillary column (e.g., non-polar or mid-polar)

Procedure:

• Sample Preparation: Prepare dilute solutions of each ester in the chosen solvent.

• GC-MS Method:

  • Injector: Set to a temperature that ensures rapid volatilization without thermal degradation (e.g., 250°C).

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 280°C) at a controlled rate to separate the components based on their boiling points and column interactions.

  • Carrier Gas: Use an inert gas like helium or hydrogen at a constant flow rate.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Scan a mass range appropriate for the expected compounds (e.g., m/z 35-400).

• Data Analysis:

  • Identify the peaks in the chromatogram corresponding to monomethyl octanoate and ethyl octanoate based on their retention times.

  • Analyze the mass spectrum of each peak and compare it to a spectral library (e.g., NIST) for confirmation.

  • Quantify the purity by calculating the peak area percentage.

  • Identify any impurity peaks by analyzing their mass spectra.

Workflow for GC-MS Chemical Analysis

Conclusion

Monomethyl octanoate and ethyl octanoate, while both derived from octanoic acid, present distinct and valuable sensory profiles for the flavor and fragrance industry. Methyl octanoate offers a more winey, orange-like character, whereas ethyl octanoate provides a broader fruity and floral profile reminiscent of several fruits and fermented beverages. The choice between these two esters will ultimately depend on the specific application and the desired sensory outcome. The provided physicochemical data and experimental protocols offer a solid foundation for researchers to make informed decisions and conduct rigorous evaluations of these important flavor compounds.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of Monomethyl Octanoate Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals

Monomethyl octanoate (B1194180), a fatty acid methyl ester, finds applications in various fields, including the formulation of pharmaceuticals, flavorings, and as a biodiesel component. Its synthesis can be achieved through several methods, each with distinct advantages and disadvantages. This guide provides a comparative analysis of three primary synthesis routes: Fischer esterification, lipase-catalyzed synthesis, and base-catalyzed transesterification. The performance of each method is evaluated based on experimental data, and detailed protocols are provided.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the three synthesis methods of monomethyl octanoate.

Parameter	Fischer Esterification	Lipase-Catalyzed Synthesis	Base-Catalyzed Transesterification
Catalyst	Sulfuric Acid (H₂SO₄)	Immobilized Lipase (B570770) (Novozym 435)	Sodium Methoxide (B1231860) (NaOMe)
Reactants	Octanoic Acid, Methanol (B129727)	Octanoic Acid, Methanol	Ethyl Octanoate, Methanol
Reaction Temp.	65°C (Reflux)	50-60°C	60°C
Reaction Time	4 - 8 hours	4 - 24 hours	1 - 4 hours
Yield	~90%	>95%[1][2][3][4]	~95%
Purity	High, requires purification	Very high, high selectivity	High, requires purification
Catalyst Reusability	No (Homogeneous)	Yes (Immobilized)[5]	No (Homogeneous)
Byproducts	Water	Water	Ethanol
Environmental Impact	Moderate (strong acid catalyst)	Low (biocatalyst)	Moderate (strong base catalyst)

Detailed Experimental Protocols

Fischer Esterification

This classic method involves the reaction of a carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser, add octanoic acid and a 5-fold molar excess of methanol.

• Slowly add concentrated sulfuric acid (approximately 1-2% of the weight of the carboxylic acid) to the mixture while stirring.

• Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-8 hours. The reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Transfer the mixture to a separatory funnel and add diethyl ether to extract the methyl octanoate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude methyl octanoate.

• Purify the product by distillation to achieve high purity.

Lipase-Catalyzed Synthesis

This method utilizes a lipase enzyme as a biocatalyst, offering a greener and more selective alternative to chemical catalysis.

Experimental Protocol:

• In a temperature-controlled shaker, combine octanoic acid and methanol in a 1:1 molar ratio in a suitable solvent (e.g., n-hexane) or in a solvent-free system.

• Add immobilized lipase, such as Novozym 435 (typically 5-10% by weight of the substrates).

• Incubate the mixture at 50-60°C with constant agitation (e.g., 200 rpm) for 4-24 hours.

• Monitor the reaction progress by analyzing samples using gas chromatography (GC).

• Upon reaching the desired conversion, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a solvent and dried for reuse.

• Remove the solvent (if used) from the filtrate under reduced pressure to yield high-purity methyl octanoate. Further purification is often minimal due to the high selectivity of the enzyme.

Base-Catalyzed Transesterification

Transesterification involves the exchange of the alkoxy group of an ester with that of an alcohol. This method is commonly used in biodiesel production.

Experimental Protocol:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve a catalytic amount of sodium metal in anhydrous methanol to prepare a fresh sodium methoxide solution.

• Add ethyl octanoate to the sodium methoxide solution. A typical molar ratio of methanol to ester is 10:1.

• Stir the reaction mixture at 60°C for 1-4 hours.

• Monitor the reaction by GC to confirm the formation of methyl octanoate and the consumption of the starting material.

• After the reaction is complete, cool the mixture and neutralize the catalyst by adding a weak acid, such as acetic acid.

• Remove the excess methanol by distillation.

• Wash the residue with water to remove any salts and byproducts.

• Separate the organic layer containing methyl octanoate and dry it over anhydrous sodium sulfate.

• Purify the product by fractional distillation.

Reaction Pathways and Workflows

Fischer Esterification Pathway

Caption: Fischer Esterification Reaction Pathway.

Lipase-Catalyzed Synthesis Workflow

Caption: Lipase-Catalyzed Synthesis Experimental Workflow.

Base-Catalyzed Transesterification Pathway

Caption: Base-Catalyzed Transesterification Reaction Pathway.

References

• 1. High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]

A Comparative Guide to the Quantification of Monomethyl Octanoate: GC-MS vs. HPLC

For researchers, scientists, and drug development professionals, the accurate quantification of monomethyl octanoate (B1194180) is crucial for a variety of applications, from metabolic studies to quality control in pharmaceutical formulations. The selection of an appropriate analytical method is paramount to ensure data integrity and reliability. This guide provides a detailed comparison of two common analytical techniques for the quantification of monomethyl octanoate: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV detection.

Quantitative Performance Comparison

The performance of an analytical method is a critical factor in its selection. The following table summarizes the key quantitative performance parameters for the analysis of monomethyl octanoate and related compounds by GC-MS and HPLC-UV.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.99[1]	> 0.99[2][3][4][5]
Limit of Detection (LOD)	0.1 - 2.5 µg/mL	Not explicitly reported for monomethyl octanoate; analyte dependent
Limit of Quantification (LOQ)	0.43 µM (for octanoate)	Not explicitly reported for monomethyl octanoate; analyte dependent
Precision (%RSD)	Intraday: < 9.1%, Interday: < 9.3% (for octanoate)	< 3% (repeatability for FAMEs)
Accuracy/Recovery	95 - 105%	Not explicitly reported for monomethyl octanoate

*Expected values for methyl octanoate analysis after derivatization.

Experimental Protocols

Detailed and validated experimental protocols are the cornerstone of reproducible and reliable scientific research. Below are representative methodologies for the quantification of monomethyl octanoate using GC-MS and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is highly suitable for the analysis of volatile compounds like monomethyl octanoate. Derivatization is often employed to improve the chromatographic properties of the analyte.

1. Sample Preparation (Derivatization to Methyl Ester):

• If starting from octanoic acid, a derivatization step is required. A common method is esterification using BF₃-methanol.

• Accurately weigh the sample containing octanoic acid.

• Add a known amount of internal standard (e.g., methyl heptanoate).

• Add 14% boron trifluoride in methanol (B129727) and heat at 60°C for 30 minutes.

• After cooling, add hexane (B92381) and water to extract the formed methyl octanoate into the hexane layer.

• Carefully collect the hexane layer for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B or equivalent.

• Column: DB-FATWAX UI (30 m x 0.25 mm, 0.25 µm) or similar polar capillary column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector: Split/splitless inlet, with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 100°C (hold for 2 minutes), ramp up to 180°C at 10°C/min, then ramp up to 240°C at 20°C/min and hold for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Data Acquisition: Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity, monitoring characteristic ions of methyl octanoate.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

HPLC offers a versatile alternative for the analysis of fatty acid methyl esters, particularly when dealing with complex mixtures or less volatile compounds.

1. Sample Preparation:

• Accurately weigh the sample containing monomethyl octanoate.

• Dissolve the sample in a suitable solvent, such as acetonitrile, to a known concentration.

• If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• UV Detection: 205 nm.

Method Comparison Workflow

A systematic approach to comparing and validating different analytical methods is essential for ensuring the consistency and reliability of results. The following diagram illustrates a general workflow for the cross-validation of analytical methods for monomethyl octanoate quantification.

Caption: General workflow for the cross-validation of monomethyl octanoate quantification methods.

Conclusion

Both GC-MS and HPLC-UV are powerful and reliable techniques for the quantification of monomethyl octanoate.

GC-MS offers excellent sensitivity and specificity, particularly when operated in SIM mode. The requirement for derivatization when starting from the free acid adds a step to the sample preparation but significantly improves chromatographic performance.

HPLC-UV provides a straightforward and robust alternative, especially for samples that are already in the methyl ester form. It avoids the need for derivatization and is suitable for a wide range of fatty acid methyl esters.

The choice between these two methods will ultimately depend on the specific requirements of the analysis, including the sample matrix, the required level of sensitivity, available instrumentation, and throughput needs. For trace-level quantification and high specificity, GC-MS is often preferred. For routine analysis of less complex samples where high throughput is desired, HPLC-UV can be a more efficient option. A thorough cross-validation, as outlined in the workflow above, is recommended when transitioning between methods or comparing data from different analytical platforms.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. inis.iaea.org [inis.iaea.org]
• 5. scienceopen.com [scienceopen.com]

A Researcher's Guide to Selecting the Optimal GC Column for Monomethyl Octanoate Analysis

For researchers, scientists, and drug development professionals, the accurate analysis of fatty acid methyl esters (FAMEs) like monomethyl octanoate (B1194180) is critical. The choice of gas chromatography (GC) column is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of commonly used GC columns for this purpose, supported by experimental data and detailed protocols.

The analysis of monomethyl octanoate, a saturated fatty acid methyl ester, and other FAMEs is routinely performed using polar stationary phases in capillary GC. The polarity of the stationary phase dictates the separation mechanism, which for FAMEs is based on a combination of boiling point and the degree of unsaturation. Highly polar columns generally provide better separation of FAMEs, including positional and geometric isomers. This guide focuses on a comparative overview of some of the most widely used polar GC columns: polyethylene (B3416737) glycol (e.g., DB-Wax, TG-WaxMS) and cyanopropyl-based phases (e.g., DB-23, HP-88, and SP-2560).

Comparative Performance of GC Columns

The selection of a GC column for FAME analysis hinges on factors such as the complexity of the sample matrix and the specific analytical requirements, including the need to separate unsaturated or isomeric FAMEs. While monomethyl octanoate is a relatively simple saturated FAME, its analysis is often part of a broader FAME profile.

Column	Stationary Phase	Polarity	Key Performance Characteristics for FAMEs
DB-Wax / TG-WaxMS	Polyethylene Glycol (PEG)	Polar	Good separation for less complex FAME mixtures. However, they may not effectively separate cis-trans isomers.[1] These columns are robust and offer good thermal stability.
DB-23	(50%-Cyanopropyl)-methylpolysiloxane	Medium-High	Provides excellent separation for complex FAME mixtures and can achieve some separation of cis-trans isomers.[1] It is a versatile column for general FAME profiling.
HP-88	High (88%-Cyanopropyl)aryl-polysiloxane	High	Offers superior separation of cis-trans isomers compared to DB-23 due to its higher cyanopropyl content.[1] It is the preferred choice for detailed isomer analysis.
SP-2560	100% Biscyanopropyl polysiloxane	Very High	Specifically designed for the detailed separation of geometric and positional FAME isomers.[2] Its high polarity provides excellent resolution for complex mixtures.

Note: The quantitative data in the table above is a summary of performance characteristics. Specific retention times and peak metrics for monomethyl octanoate can vary based on the exact experimental conditions. Based on typical FAME analyses, monomethyl octanoate, as a short-chain saturated FAME, will be one of the first to elute from these polar columns.

Experimental Protocols

Accurate and reproducible analysis of monomethyl octanoate requires meticulous sample preparation and defined GC conditions. The following protocols are representative of methods used for FAME analysis on the compared columns.

Sample Preparation: Derivatization of Octanoic Acid to Monomethyl Octanoate

For samples containing free octanoic acid, a derivatization step to convert it to its methyl ester is necessary to improve volatility and chromatographic performance.

Protocol:

• Extraction: If the analyte is in a complex matrix, perform a liquid-liquid extraction using a suitable organic solvent like hexane (B92381) or diethyl ether.

• Derivatization:

  • To the extracted sample, add a methylating agent. A common and effective reagent is 14% Boron Trifluoride in methanol (B129727) (BF₃-methanol).

  • Heat the mixture in a sealed vial at 60°C for approximately 10 minutes.

  • After cooling, add hexane and water to the vial and vortex to extract the monomethyl octanoate into the hexane layer.

  • Carefully collect the upper hexane layer for GC analysis.

Gas Chromatography (GC) Analysis

The following table outlines typical GC parameters for FAME analysis on the different column types. These should be considered as starting points and may require optimization for specific applications and instruments.

Parameter	DB-Wax / TG-WaxMS	DB-23	HP-88	SP-2560
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	60 m x 0.25 mm ID, 0.15 µm film	100 m x 0.25 mm ID, 0.20 µm film	100 m x 0.25 mm ID, 0.20 µm film
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen	Helium or Hydrogen	Hydrogen
Inlet Temperature	250 °C	250 °C	250 °C	250 °C
Injection Volume	1 µL (Split injection, e.g., 50:1)	1 µL (Split injection, e.g., 50:1)	1 µL (Split injection, e.g., 50:1)	1 µL (Split injection, e.g., 100:1)
Oven Program	50°C (1 min), then 25°C/min to 200°C, then 3°C/min to 230°C (hold 18 min)	50°C (1 min), then 25°C/min to 175°C, then 4°C/min to 230°C (hold 5 min)	140°C (5 min), then 4°C/min to 240°C	140°C (5 min), then 4°C/min to 240°C
Detector	FID	FID	FID	FID
Detector Temperature	280 °C	280 °C	260 °C	260 °C

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key steps and logical relationships.

Caption: Experimental workflow from sample preparation to GC analysis.

Caption: Logic for selecting a suitable GC column for FAME analysis.

References

• 1. agilent.com [agilent.com]
• 2. photos.labwrench.com [photos.labwrench.com]

Monomethyl Octanoate as an Internal Standard: A Comparative Guide to Accuracy and Precision

For researchers, scientists, and drug development professionals, the quest for reliable and reproducible quantitative analysis is paramount. In chromatographic techniques such as gas chromatography (GC), the use of an internal standard (IS) is a cornerstone for achieving high accuracy and precision. An internal standard helps to correct for variations in sample injection volume, derivatization efficiency, and instrument response. This guide provides a comprehensive comparison of monomethyl octanoate's suitability as an internal standard, particularly in the analysis of fatty acid methyl esters (FAMEs), and compares its expected performance with other commonly used internal standards.

The Role and Selection of an Internal Standard

An ideal internal standard should be a compound that is chemically similar to the analyte(s) of interest but is not naturally present in the sample. This chemical similarity ensures that the internal standard behaves in a comparable manner to the analyte during sample preparation and analysis, thus effectively compensating for any variations. Key characteristics of a good internal standard include:

• Chemical Similarity: Possessing a similar chemical structure, polarity, and volatility to the analyte.

• Purity: High purity is essential to avoid interference with the analysis.

• Stability: Must be stable throughout the entire analytical process.

• Resolution: Should be well-resolved from the analyte and other sample components in the chromatogram.

• Non-interference: Should not react with the analyte or the sample matrix.

Monomethyl octanoate (B1194180), a fatty acid methyl ester, is an excellent candidate as an internal standard for the analysis of other short to medium-chain FAMEs due to its similar chemical properties.

Performance of a Chemically Similar Internal Standard: A Case Study with Methyl Laurate

While specific validation data for monomethyl octanoate as an internal standard is not extensively published, the performance of a chemically analogous compound, methyl laurate (C12:0 methyl ester), in the analysis of a FAME mixture containing methyl octanoate provides strong evidence for its efficacy. A study comparing manual and automated sample preparation for FAME analysis demonstrated a significant improvement in precision when methyl laurate was used as an internal standard.

The relative standard deviation (RSD) for the quantification of methyl octanoate was drastically reduced from 7.65% in the manual method without an internal standard to 1.31% in the automated method employing methyl laurate as the internal standard[1]. This more than five-fold improvement in precision underscores the value of using a structurally similar internal standard to correct for analytical variability.

Table 1: Precision of Methyl Octanoate Analysis With and Without a Chemically Similar Internal Standard [1]

Method	Internal Standard	Analyte	Relative Standard Deviation (RSD) (%)
Manual	None	Methyl Octanoate	7.65
Automated	Methyl Laurate	Methyl Octanoate	1.31

Comparison with Alternative Internal Standards

Several other compounds are commonly used as internal standards in the analysis of FAMEs. The choice of internal standard often depends on the specific fatty acid profile of the sample.

Table 2: Comparison of Common Internal Standards for FAME Analysis

Internal Standard	Chemical Formula	Molar Mass ( g/mol )	Typical Application	Advantages	Disadvantages
Monomethyl Octanoate	C9H18O2	158.24	Analysis of short to medium-chain FAMEs	Chemically similar to many FAMEs, good volatility for GC analysis.	May be present in some biological or food samples.
Methyl Nonadecanoate	C20H40O2	312.53	General FAME analysis, especially in biodiesel[2]	Not naturally present in most common fats and oils, well-resolved from most FAMEs.	Less volatile than shorter chain FAMEs, may not be ideal for all temperature programs.
Methyl Heptadecanoate	C18H36O2	284.48	General FAME analysis	Odd-numbered carbon chain makes it absent in most biological samples.	Can be present in some bovine-derived samples[3].
Hexadecyl Acetate	C18H36O2	284.48	Biodiesel analysis	Isomer of methyl heptadecanoate, providing a unique retention time[4].	Not a FAME, so derivatization behavior may differ.
Deuterated FAMEs (e.g., d3-FAMEs)	Varies	Varies	GC-MS analysis	Co-elute with the non-deuterated analyte, providing excellent correction for matrix effects.	Can only be used with mass spectrometry detectors, may be expensive.

Experimental Protocols

The following is a generalized experimental protocol for the analysis of FAMEs in a biological or food sample using an internal standard like monomethyl octanoate.

1. Sample Preparation and Lipid Extraction:

• Accurately weigh a homogenized sample.

• Add a known amount of the internal standard (e.g., monomethyl octanoate) solution.

• Extract the total lipids using a suitable solvent system (e.g., chloroform:methanol).

• Evaporate the solvent under a stream of nitrogen.

2. Derivatization (Transesterification):

• To the dried lipid extract, add a methylation reagent such as 0.5 M KOH in methanol.

• Heat the mixture (e.g., at 60°C for 10 minutes) to convert the fatty acids to their methyl esters.

• Neutralize the reaction with an acid (e.g., HCl).

• Extract the FAMEs with an organic solvent like hexane.

• Wash the organic layer with water and dry it over anhydrous sodium sulfate.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a final temperature (e.g., 240°C) at a controlled rate (e.g., 3°C/min).

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: A suitable mass range to detect the target FAMEs and the internal standard (e.g., m/z 50-500).

4. Data Analysis:

• Identify the peaks corresponding to the analytes and the internal standard based on their retention times and mass spectra.

• Integrate the peak areas of the analytes and the internal standard.

• Calculate the response factor for each analyte relative to the internal standard using a calibration curve prepared with known concentrations of standards.

• Quantify the amount of each analyte in the sample using the peak area ratio of the analyte to the internal standard and the calculated response factor.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general experimental workflow for using an internal standard and a simplified representation of a fatty acid metabolism pathway where FAME analysis is relevant.

Caption: Experimental workflow for FAME analysis using an internal standard.

Caption: Simplified overview of fatty acid metabolism.

References

• 1. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Development and validation of analytical methodology by GC-FID using hexadecyl propanoate as an internal standard to determine the bovine tallow methyl esters content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]

A Guide to Inter-Laboratory Comparison of Monomethyl Octanoate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting and evaluating an inter-laboratory comparison (ILC) for the analysis of monomethyl octanoate (B1194180). While based on established principles of proficiency testing for similar analytes, the data presented herein is hypothetical to illustrate the comparison process. The objective is to offer a robust template for laboratories to assess their analytical performance, validate methodologies, and ensure the consistency and comparability of results.

Introduction to Inter-Laboratory Comparisons

An inter-laboratory comparison, or proficiency test, is a crucial component of a laboratory's quality assurance program.[1][2] It involves multiple laboratories analyzing the same homogeneous sample to evaluate and compare their analytical performance.[3] The primary goals of an ILC are to:

• Assess the accuracy and reliability of a laboratory's measurements.[4]

• Identify potential issues with analytical methods or instrumentation.

• Demonstrate competence to clients and regulatory bodies.[2]

• Harmonize analytical methods across different laboratories.

Participation in proficiency testing schemes is often a requirement for accreditation standards such as ISO/IEC 17025.

Hypothetical Inter-Laboratory Study Design

This guide is based on a hypothetical ILC involving five laboratories (Lab A to Lab E). A central organizing body prepared and distributed identical samples of human plasma spiked with a known concentration of monomethyl octanoate (50 µg/mL). Participating laboratories were instructed to quantify the concentration of monomethyl octanoate using their in-house validated analytical methods.

Data Presentation: Quantitative Comparison of Laboratory Performance

The performance of each laboratory was evaluated based on the accuracy of their reported concentration and a calculated z-score. The z-score indicates how far an individual result deviates from the consensus value (the assigned value, which in this case is the known spiked concentration). A z-score between -2.0 and +2.0 is generally considered satisfactory.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Monomethyl Octanoate Analysis

Laboratory	Analytical Method	Reported Mean Concentration (µg/mL)	Standard Deviation (µg/mL)	Accuracy (%)	z-score	Performance
Lab A	GC-MS	48.5	2.1	97.0	-0.75	Satisfactory
Lab B	LC-MS/MS	51.2	1.8	102.4	0.60	Satisfactory
Lab C	GC-FID	45.1	3.5	90.2	-2.45	Unsatisfactory
Lab D	GC-MS	49.8	1.5	99.6	-0.10	Satisfactory
Lab E	LC-MS/MS	53.5	2.5	107.0	1.75	Satisfactory

Assigned Value (Known Concentration): 50 µg/mL Target Standard Deviation for z-score calculation: 2.0 µg/mL

Experimental Protocols

Detailed methodologies are crucial for ensuring the reproducibility of analytical results. Below are generalized protocols for the analysis of monomethyl octanoate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

4.1. Sample Preparation (Common for both GC-MS and LC-MS/MS)

• Sample Thawing: Frozen plasma samples are thawed at room temperature.

• Internal Standard Spiking: An internal standard (e.g., a stable isotope-labeled version of monomethyl octanoate or a structurally similar compound like monomethyl nonanoate) is added to each plasma sample to correct for variability in extraction and analysis.

• Liquid-Liquid Extraction (LLE):

  • Add a suitable organic solvent (e.g., a mixture of hexane (B92381) and isopropanol) to the plasma sample.

  • Vortex vigorously for 2-5 minutes to ensure thorough mixing and extraction of the analyte.

  • Centrifuge at approximately 3000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer containing the monomethyl octanoate to a clean tube.

• Drying: The extracted organic phase is dried under a gentle stream of nitrogen to concentrate the analyte.

4.2. Derivatization for GC-MS Analysis

To improve the volatility and chromatographic properties of monomethyl octanoate for GC-MS analysis, it is often derivatized. A common method is transesterification.

• Reagent Addition: The dried extract is reconstituted in a solution of 14% boron trifluoride in methanol (B129727) (BF₃-methanol).

• Reaction: The sample is heated at 60°C for 10-15 minutes to facilitate the conversion to its methyl ester (in this case, the compound is already a methyl ester, so this step ensures any free octanoic acid is also converted).

• Extraction of FAMEs: After cooling, hexane and deionized water are added. The mixture is vortexed, and the upper hexane layer containing the fatty acid methyl esters (FAMEs) is transferred to a GC vial for analysis.

4.3. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-400.

4.4. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

Mandatory Visualizations

Workflow of the Inter-Laboratory Comparison Study.

Generalized Analytical Workflow for Monomethyl Octanoate.

References

• 1. rsc.org [rsc.org]
• 2. Proficiency Testing Schemes - i2 Analytical Services [i2analytical.com]
• 3. academic.oup.com [academic.oup.com]
• 4. aoac.org [aoac.org]

A Comparative Guide to the Validation of Analytical Methods for Monomethyl Octanoate in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of monomethyl octanoate (B1194180) in complex biological and food matrices is critical for a wide range of applications, from pharmacokinetic studies to quality control. The choice of analytical methodology is a pivotal decision that influences the quality and reliability of the resulting data. This guide provides an objective comparison of two powerful and commonly employed analytical techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This comparison is supported by a summary of validation parameters, detailed experimental protocols, and workflow diagrams to aid in the selection and implementation of the most suitable method for your specific research needs.

Method Comparison at a Glance

Both GC-MS and LC-MS/MS offer high sensitivity and selectivity for the analysis of small molecules like monomethyl octanoate. However, they differ significantly in their sample preparation requirements, instrumentation, and overall workflow.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds in the gas phase.	Separation of compounds in the liquid phase.
Derivatization	Often mandatory for non-volatile or polar analytes to increase volatility.	Can often analyze compounds directly, though derivatization may be used to enhance ionization and sensitivity.
Sample Throughput	Generally lower due to longer run times and sample preparation.	Typically higher due to faster analysis times and simpler sample preparation.
Sensitivity	High, often in the picogram range.	Very high, often in the femtogram to picogram range.
Selectivity	High, based on retention time and mass-to-charge ratio.	Very high, utilizing precursor and product ion transitions (MRM).
Matrix Effects	Generally less susceptible to ion suppression.	Can be prone to ion suppression or enhancement from matrix components.

Quantitative Performance Data

The following table summarizes typical validation parameters for the quantification of octanoate and related short-chain fatty acid esters in complex matrices using GC-MS and LC-MS/MS. These values are representative and can vary depending on the specific instrumentation, method, and matrix.

Validation Parameter	GC-MS (for Octanoate)	LC-MS/MS (for Short-Chain Fatty Acids/Esters)
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.003 mM	0.001 mM (without derivatization)
Limit of Quantification (LOQ)	0.43 µM	1 - 10 µM (without derivatization)
Accuracy (% Recovery)	95 - 105%	92 - 120%
Precision (% RSD)	Intraday: < 9.1%, Interday: < 9.3%	Intraday: < 12%, Interday: < 20%

Experimental Workflows and Signaling Pathways

To visualize the logical flow of a typical analytical method validation and the distinct workflows of GC-MS and LC-MS/MS, the following diagrams are provided.

Analytical Method Validation Workflow

GC-MS vs. LC-MS/MS Workflows

Detailed Experimental Protocols

Below are representative experimental protocols for the analysis of octanoate and related compounds in a complex matrix like plasma, using GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Octanoate

This protocol is adapted from a validated method for the analysis of octanoate enrichment in human plasma.

1. Sample Preparation (Derivatization)

• To 100 µL of plasma in a GC vial, add 200 µL of a freshly prepared solution of 3 mol/L acetyl chloride in isobutanol.

• Seal the vial and heat at 60°C for 1 hour to allow for derivatization (transesterification) to form isobutyl octanoate.

• Cool the vial to room temperature.

• Add 500 µL of hexane (B92381) and 200 µL of water.

• Vortex vigorously for 1 minute and then centrifuge at 2000 x g for 5 minutes to separate the layers.

• Transfer the upper hexane layer to a clean GC vial with a micro-insert for analysis.

2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: Agilent VF-17ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 55°C, hold for 1 min.

  • Ramp 1: 20°C/min to 130°C, hold for 2 min.

  • Ramp 2: 5°C/min to 160°C.

  • Ramp 3: 30°C/min to 300°C, hold for 5 min.

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Short-Chain Fatty Acids (Direct Analysis)

This protocol is a representative method for the direct analysis of short-chain fatty acids in biological fluids without derivatization.

1. Sample Preparation

• To 100 µL of plasma, add 400 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for analysis.

2. LC-MS/MS Analysis

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

• Column: A suitable reversed-phase column for polar compounds, such as a C18 with a polar endcapping (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-7 min: 95% B

  • 7.1-10 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Conclusion

The choice between GC-MS and LC-MS/MS for the validation of an analytical method for monomethyl octanoate in complex matrices depends on the specific requirements of the study.

• GC-MS is a robust and well-established technique that provides excellent separation and sensitivity. However, the mandatory derivatization step can add complexity and time to the sample preparation workflow.

• LC-MS/MS offers the significant advantage of direct analysis, leading to higher throughput and reduced sample handling. It generally provides superior sensitivity and selectivity, which is particularly beneficial for detecting low-level analytes in complex biological matrices. However, it can be more susceptible to matrix effects, which requires careful method development and validation.

For high-throughput applications where ultimate sensitivity is paramount, LC-MS/MS is often the preferred methodology . For targeted analysis where derivatization is not a major bottleneck, GC-MS remains a reliable and powerful alternative . Ultimately, the selection should be based on a thorough evaluation of the analytical needs, available instrumentation, and the characteristics of the sample matrix.

A Comparative Guide to Monomethyl Octanoate and Other Saturated Methyl Esters in Biodiesel Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key biodiesel properties of monomethyl octanoate (B1194180) (Methyl Caprylate, C8:0) against other common saturated fatty acid methyl esters (FAMEs), including methyl decanoate (B1226879) (C10:0), methyl laurate (C12:0), methyl myristate (C14:0), methyl palmitate (C16:0), and methyl stearate (B1226849) (C18:0). The information presented is supported by experimental data and is intended to assist researchers in the selection and evaluation of these compounds in the context of biodiesel development and other relevant fields.

Data Presentation: A Comparative Analysis of Biodiesel Properties

The following table summarizes the key fuel properties of monomethyl octanoate and other saturated methyl esters. These properties are critical in determining the performance of biodiesel in diesel engines.

Property	Methyl Octanoate (C8:0)	Methyl Decanoate (C10:0)	Methyl Laurate (C12:0)	Methyl Myristate (C14:0)	Methyl Palmitate (C16:0)	Methyl Stearate (C18:0)
Cetane Number	~38	~49	~59	~69	~76	~82
Kinematic Viscosity (mm²/s at 40°C)	~1.7	~2.5	~3.5	~4.7	~6.1	~7.8
Density (g/cm³ at 15°C)	~0.879	~0.874	~0.870	~0.866	~0.863	~0.860
Cloud Point (°C)	~ -32	~ -13	~ 5	~ 18	~ 30	~ 40
Pour Point (°C)	~ -35	~ -10	~ 4	~ 17	~ 28	~ 38
Oxidation Stability (Induction Period, hours)	Very High	Very High	Very High	Very High	Very High	Very High

Note: The oxidation stability of saturated methyl esters is generally very high due to the absence of double bonds in their chemical structure, making them resistant to autoxidation. Specific induction period values are not widely reported for individual saturated FAMEs as they typically far exceed the minimum requirements for biodiesel and are not a primary point of differentiation among them.

Key Observations and Performance Comparison

The data reveals clear trends in the physicochemical properties of saturated methyl esters as the carbon chain length increases:

• Cetane Number: There is a direct and significant correlation between the carbon chain length and the cetane number. Longer chain saturated methyl esters, such as methyl stearate, exhibit much higher cetane numbers, indicating better ignition quality. Monomethyl octanoate, with the shortest chain, has the lowest cetane number in this series.

• Kinematic Viscosity: Viscosity increases steadily with the addition of each two-carbon unit. Monomethyl octanoate has the lowest viscosity, which can be advantageous for fuel atomization and flow at low temperatures. However, very low viscosity can sometimes lead to fuel pump leakage.

• Density: The density of saturated methyl esters shows a slight decrease as the carbon chain length increases.

• Cloud Point and Pour Point: These critical cold flow properties are significantly influenced by the carbon chain length. Monomethyl octanoate has excellent low-temperature properties, with a very low cloud point and pour point. In contrast, longer-chain saturated esters like methyl palmitate and stearate solidify at much higher temperatures, posing a significant challenge for their use in colder climates.

• Oxidation Stability: All saturated methyl esters demonstrate high resistance to oxidation.

Experimental Protocols: Standardized Methodologies for Biodiesel Property Determination

The data presented in this guide is based on standardized experimental protocols established by ASTM International. These methods ensure the reliability and comparability of results across different studies.

Cetane Number: ASTM D613

This test method determines the ignition quality of diesel fuel by comparing it to reference fuels in a standard single-cylinder, variable compression ratio engine. The cetane number is a measure of the fuel's ignition delay; a shorter delay results in a higher cetane number and smoother combustion.

Kinematic Viscosity: ASTM D445

This protocol measures the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer at a constant temperature. The kinematic viscosity is a critical parameter that affects the atomization of the fuel upon injection into the engine.

Density: ASTM D1298

This method covers the laboratory determination of the density of crude petroleum and liquid petroleum products using a hydrometer. Density is an important property that influences the fuel's energy content per unit volume.

Cloud Point: ASTM D2500

This test method determines the temperature at which a cloud of wax crystals first appears in a liquid when it is cooled under specified conditions. The cloud point is an indicator of the lowest temperature at which a fuel can be used without causing filter plugging.

Pour Point: ASTM D97

This protocol determines the lowest temperature at which a fuel will continue to flow when cooled. The pour point is another critical parameter for assessing the low-temperature operability of biodiesel.

Oxidation Stability: ASTM D2274

This accelerated method measures the inherent stability of distillate fuel oil by exposing the sample to a stream of oxygen at an elevated temperature for a set period. The amount of insoluble material formed is then measured to assess the fuel's resistance to oxidation during storage.

Mandatory Visualization: Relationship Between Methyl Ester Structure and Biodiesel Properties

The following diagram illustrates the logical relationship between the key structural feature of saturated methyl esters (carbon chain length) and their principal biodiesel properties.

Caption: Impact of Carbon Chain Length on Biodiesel Properties.

comparative study of the sensory properties of monomethyl and ethyl octanoate

A Comparative Sensory Analysis of Methyl Octanoate (B1194180) and Ethyl Octanoate

This guide provides a detailed comparative study of the sensory properties of methyl octanoate and ethyl octanoate, intended for researchers, scientists, and professionals in drug development. The following sections present a side-by-side comparison of their odor and flavor profiles, quantitative sensory data, and detailed experimental protocols for sensory analysis.

Sensory Profile Comparison

Methyl octanoate and ethyl octanoate are both esters that contribute to the fruity and sweet aromas of various foods and beverages. While they share some sensory characteristics, they possess distinct aroma and flavor nuances.

Methyl Octanoate is often described with a complex sensory profile that includes waxy, green, sweet, and orange-like notes.[1] Its flavor is characterized as green, fruity, waxy, citrusy, aldehydic, and fatty.[1] Some sources also describe its odor as powerful, winey, and fruity, with an oily and somewhat orange-like taste.[2]

Ethyl Octanoate , on the other hand, is predominantly characterized by its strong fruity and floral aroma.[3] It is frequently associated with the taste of apricot and has a sweet, ripe pineapple-like scent.[4] Its odor profile is also described as fruity, sweet, waxy, winey, fatty, and oily.

A recent study on the aroma of coconut water identified both methyl octanoate and ethyl octanoate as common volatile components. In this context, sensory analysis using Quantitative Descriptive Analysis (QDA) revealed aroma profiles described by terms such as popcorn, creamy, sweet, grassy, sour, and woody. Ethyl octanoate, in particular, showed a significant positive correlation with these sensory properties.

Quantitative Sensory Data

The following table summarizes the available quantitative data for the sensory properties of methyl octanoate and ethyl octanoate. It is important to note that odor and flavor thresholds can vary depending on the medium (e.g., water, air, ethanol (B145695) solution) and the specific methodology used for determination.

Sensory Property	Methyl Octanoate	Ethyl Octanoate	Reference(s)
Odor Threshold	200 ppb (in air)	-
Flavor Threshold	-	15 ppb (in water)
Odor Descriptors	Waxy, green, sweet, orange, aldehydic, vegetable, herbal, powerful, winey, fruity	Fruity, sweet, waxy, winey, fatty, oily, pineapple, floral, brandy, creamy
Flavor Descriptors	Green, fruity, waxy, citrus, aldehydic, fatty, oily, orange-like	Apricot-like, sweet, fruity, winey, brandy-like

Experimental Protocols

To conduct a robust comparative sensory evaluation of methyl and ethyl octanoate, a combination of instrumental and human sensory analysis is recommended. The following protocols outline the key methodologies.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector. This allows for the identification of odor-active compounds in a sample.

Objective: To identify and characterize the specific odor nuances of methyl octanoate and ethyl octanoate.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS) and an olfactory detection port (ODP).

• Capillary column suitable for flavor analysis (e.g., HP-Innowax or DB-5).

• High-purity methyl octanoate and ethyl octanoate standards.

• Solvent for dilution (e.g., deodorized ethanol).

• Trained sensory panelists (3-5).

Procedure:

• Sample Preparation: Prepare solutions of methyl octanoate and ethyl octanoate in the chosen solvent at concentrations suitable for GC analysis and sensory detection.

• GC-MS/O Analysis:

  • Inject the samples into the GC-MS/O system.

  • The effluent from the GC column is split between the MS detector and the ODP.

  • A trained panelist sniffs the effluent at the ODP and records the time, intensity, and description of any detected odors.

  • Simultaneously, the MS detector records the mass spectra of the eluting compounds.

• Data Analysis: Correlate the sensory data from the ODP with the chromatographic peaks and mass spectra to identify the compounds responsible for specific odors.

Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Sensory Panel Evaluation (Quantitative Descriptive Analysis)

A trained sensory panel can provide quantitative data on the intensity of various sensory attributes.

Objective: To quantify and compare the intensity of specific aroma and flavor attributes of methyl and ethyl octanoate.

Materials:

• Trained sensory panel (8-12 members).

• Solutions of methyl and ethyl octanoate in a neutral base (e.g., 10% ethanol in water or a sugar solution).

• Reference standards for sensory attributes (e.g., fruit essences, specific chemical compounds).

• Sensory evaluation booths with controlled lighting and ventilation.

• Data collection software.

Procedure:

• Panelist Training: Train panelists to recognize and rate the intensity of relevant sensory attributes (e.g., fruity, sweet, waxy, green, floral) using reference standards.

• Sample Preparation: Prepare coded, randomized samples of methyl and ethyl octanoate at various concentrations.

• Evaluation: Panelists evaluate the samples and rate the intensity of each attribute on a structured scale (e.g., a 15-cm line scale from "not perceptible" to "very strong").

• Data Analysis: Analyze the data statistically to determine significant differences in the sensory profiles of the two esters.

Sensory Panel Evaluation Workflow.

Olfactory Signaling Pathway

The perception of odors, including those of methyl and ethyl octanoate, is initiated by the binding of odorant molecules to olfactory receptors (ORs) located on the surface of olfactory sensory neurons in the nasal cavity. This binding event triggers a cascade of intracellular signals, leading to the generation of a nerve impulse that is transmitted to the brain. This process is known as olfactory signal transduction.

The canonical olfactory signaling pathway is a G-protein coupled receptor (GPCR) cascade. When an odorant molecule binds to its specific OR, it causes a conformational change in the receptor, activating an associated G-protein (Gαolf). The activated Gαolf then stimulates adenylyl cyclase, which converts ATP into cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of sodium and calcium ions. This influx depolarizes the neuron, generating an action potential that travels to the olfactory bulb in the brain, where the signal is further processed.

Canonical Olfactory Signaling Pathway.

References

• 1. methyl octanoate, 111-11-5 [thegoodscentscompany.com]
• 2. Methyl Octanoate | C9H18O2 | CID 8091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl octanoate - Wikipedia [en.wikipedia.org]
• 4. Ethyl octanoate | The Fragrance Conservatory [fragranceconservatory.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Monomethyl Octanoate: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant research environment. This guide provides essential, step-by-step procedures for the safe handling and disposal of monomethyl octanoate (B1194180), a combustible liquid commonly used in laboratory settings. Adherence to these guidelines is paramount to protect personnel and the environment from potential hazards.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for monomethyl octanoate. The SDS contains comprehensive information regarding the chemical's properties, hazards, and the necessary personal protective equipment (PPE) to be worn.

General Handling Precautions:

• Always handle monomethyl octanoate in a well-ventilated area, preferably within a chemical fume hood.[1]

• Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1][2]

• Avoid inhalation of vapors.[1][2]

• Prevent contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

• Keep containers of monomethyl octanoate tightly closed when not in use.

• Keep away from heat, sparks, open flames, and hot surfaces as it is a combustible liquid.

II. Monomethyl Octanoate Disposal Procedure

The disposal of monomethyl octanoate must be conducted in accordance with local, state, and federal regulations. It should be treated as a hazardous waste and must not be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol:

• Segregation: Keep monomethyl octanoate waste separate from other chemical waste streams to prevent inadvertent and potentially dangerous reactions. It should be stored in a designated, clearly labeled hazardous waste container. Incompatible materials to keep separate include oxidizing agents.

• Containerization: Use a compatible, leak-proof container for the collection of monomethyl octanoate waste. The container must be in good condition and have a secure lid. Acids should never be put into steel containers.

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Monomethyl octanoate," the concentration, and the date of accumulation.

• Storage: Store the hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area while awaiting pickup. This area should be away from sinks or floor drains.

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to schedule a pickup for the hazardous waste. Do not attempt to transport or dispose of the waste independently.

• Decontamination: All equipment and surfaces that have come into contact with monomethyl octanoate must be thoroughly decontaminated. Collect the solvent rinsate as hazardous waste.

• Spill Cleanup: In the event of a small spill, and if you are trained to do so, use an appropriate absorbent material to contain the spill. Place the absorbent material in a sealed, labeled hazardous waste container. Clean the spill area with a suitable solvent, followed by soap and water. For larger spills, evacuate the area and alert your supervisor and EHS.

Quantitative Data for Monomethyl Octanoate

The following table summarizes key quantitative parameters relevant to the safe handling and disposal of monomethyl octanoate, typically found in the chemical's Safety Data Sheet.

Property	Value	Source
Flash Point	73 °C / 163.4 °F
Boiling Point	194 - 195 °C / 381 - 383 °F
Density	0.877 g/cm³ at 25 °C
Vapor Pressure	71.99 hPa at 25 °C
Water Solubility	Insoluble

Experimental Protocols

There are no experimental protocols for the disposal of monomethyl octanoate; rather, it is a standardized safety procedure. The protocol provided above is a synthesis of best practices from safety data sheets and hazardous waste management guidelines.

Monomethyl Octanoate Disposal Workflow

Caption: Workflow for the safe disposal of monomethyl octanoate.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]